5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

• CAS: 952938-62-4

Core Science & Biosynthesis

Synthesis Pathway of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol: A Comprehensive Technical Guide

Introduction & Strategic Importance

The pyrazolo[1,5-a]pyrimidine fused bicyclic system is a privileged pharmacophore in modern drug discovery, frequently serving as the core scaffold for Tropomyosin Receptor Kinase (Trk) inhibitors, COX-2 selective anti-inflammatory agents, and novel antimicrobial glycohybrids[1][2]. Among its functionalized derivatives, 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol stands out as a highly versatile synthetic intermediate. The orthogonal reactivity of its 5-chloromethyl group (primed for nucleophilic substitution) and its 7-hydroxy/7-oxo tautomeric center (amenable to cross-coupling or propargylation) makes it an indispensable building block for advanced medicinal chemistry campaigns[3].

Mechanistic Causality & Regioselectivity

The construction of the pyrazolo[1,5-a]pyrimidine core is achieved via a regioselective Knorr-type cyclocondensation between 3-amino-5-methylpyrazole and ethyl 4-chloroacetoacetate[1][2].

Causality of Regioselectivity: The reaction is governed by the differential nucleophilicity of the pyrazole nitrogen atoms and the differential electrophilicity of the 1,3-dicarbonyl equivalent.

• Imine Formation (Kinetic Control): The exocyclic primary amine (-NH₂) of 3-amino-5-methylpyrazole is significantly more nucleophilic than the endocyclic nitrogens. It preferentially attacks the most electrophilic center of ethyl 4-chloroacetoacetate, which is the ketone carbonyl at the C3 position. This forms a Schiff base (imine) intermediate and dictates that the chloromethyl group will reside at the 5-position of the final fused ring[1].

• Intramolecular Cyclization (Thermodynamic Sink): Following imine formation, the endocyclic pyrazole nitrogen attacks the adjacent ester carbonyl (C1). The subsequent elimination of ethanol drives the irreversible formation of the pyrimidine ring, yielding the 7-hydroxy substituent[2].

Fig 1. Regioselective mechanistic pathway of the cyclocondensation reaction.

Causality of Experimental Design

To ensure a self-validating and high-yielding protocol, specific physicochemical parameters must be controlled:

• Solvent Selection (Glacial Acetic Acid): The chloromethyl group is highly susceptible to premature hydrolysis or polymerization under basic conditions. Utilizing glacial acetic acid provides the necessary acidic protons to activate the carbonyl groups for nucleophilic attack while safeguarding the -CH₂Cl moiety[3][4].

• Addition Rate: Ethyl 4-chloroacetoacetate is a bifunctional electrophile. Dropwise addition controls the local concentration, minimizing bis-alkylation side reactions and ensuring the 1:1 stoichiometry strictly follows the kinetic pathway toward the imine[4].

• Tautomerism-Driven Isolation: While named as a "7-ol", the product predominantly exists as the "7-oxo" (4,7-dihydropyrazolo[1,5-a]pyrimidin-7-one) tautomer in polar media. This structural feature severely limits its solubility in cold aqueous mixtures, allowing the product to spontaneously precipitate upon quenching, acting as a self-purifying thermodynamic sink[4].

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements for a standard 100 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Function
3-Amino-5-methylpyrazole	97.12	1.00	9.71 g (100 mmol)	Primary Nucleophile
Ethyl 4-chloroacetoacetate	164.59	1.10	18.10 g (110 mmol)	Bis-electrophile
Glacial Acetic Acid	60.05	Solvent	50.0 mL	Solvent / Acid Catalyst
5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol	197.62	1.00	19.76 g (Theoretical)	Target Product

Self-Validating Experimental Protocol

This workflow relies on visual and analytical cues to validate reaction progression.

• Reactor Setup: Equip a 250 mL round-bottom flask with a magnetic stirrer, a reflux condenser, and an addition funnel.

• Reagent Preparation: Dissolve 3-amino-5-methylpyrazole (9.71 g, 100 mmol) in 50 mL of glacial acetic acid at room temperature. Stir until a homogeneous solution is achieved[4].

• Controlled Addition: Charge the addition funnel with ethyl 4-chloroacetoacetate (18.10 g, 110 mmol). Add dropwise over 15 minutes to prevent exothermic spikes.

• Cyclocondensation: Heat the reaction mixture to reflux (approx. 115–118 °C) for 12 to 14 hours[3]. In-Process Control (IPC): Analyze an aliquot via LC-MS. The reaction is validated as complete when the mass peak corresponding to the imine intermediate is fully depleted.

• Quenching & Precipitation: Remove the heat source and allow the mixture to cool to 50 °C. Slowly pour the mixture into 200 mL of vigorously stirred crushed ice and water. A dense, off-white to pale yellow precipitate will immediately form due to the insolubility of the 7-oxo tautomer.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake sequentially with cold distilled water (2 × 50 mL) to remove residual acetic acid, followed by cold ethanol (20 mL) to remove unreacted starting materials.

• Drying: Dry the solid in a vacuum oven at 50 °C to a constant weight. Expected yield: 75–85%.

Fig 2. Step-by-step experimental workflow for the synthesis and isolation.

References

• Mahajan, A. T. "Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights.
• "Copper-catalyzed synthesis of pyrazolo[1,5-a]pyrimidine based triazole-linked glycohybrids: mechanistic insights and bio-applications.
• "WO2019055750A1 - Pyrazolopyrimidinone compounds and uses thereof.
• "Synthesis and SAR of a New Series of COX-2-Selective Inhibitors: Pyrazolo[1,5-a]pyrimidines.

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A Practical Guide to the Structural Elucidation of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol via Single-Crystal X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazolo[1,5-a]pyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including roles as kinase inhibitors in cancer therapy.[1] The precise three-dimensional arrangement of atoms within these molecules, determinable by single-crystal X-ray diffraction, is fundamental to understanding their structure-activity relationships (SAR) and for rational drug design. As of this writing, the specific crystal structure of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol has not been deposited in publicly accessible crystallographic databases such as the Cambridge Structural Database (CSD).[2][3]

This technical guide, therefore, serves as a comprehensive, field-proven protocol for researchers seeking to determine the crystal structure of this, or structurally related, pyrazolo[1,5-a]pyrimidine derivatives. We will detail the necessary steps from synthesis and crystallization to data collection and structure refinement, providing expert insights into the causality behind experimental choices.

Introduction: The Significance of the Pyrazolo[1,5-a]pyrimidine Core

The pyrazolo[1,5-a]pyrimidine nucleus is a privileged heterocyclic system due to its structural similarity to purines, allowing its derivatives to interact with a variety of biological targets.[4] These compounds have garnered significant interest for their potential as selective inhibitors of phosphoinositide 3-kinases (PI3Kδ), cyclooxygenase-2 (COX-2), and HMG-CoA reductase, among others. The development of potent and selective therapeutic agents is often guided by detailed structural knowledge of how these small molecules interact with their target proteins. Single-crystal X-ray diffraction provides the most unambiguous method for determining the solid-state conformation, bond lengths, bond angles, and intermolecular interactions of a compound, all of which are critical for computational modeling and drug development efforts.

Proposed Methodology for Structural Determination

The pathway to elucidating the crystal structure of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol involves a multi-step process. This guide outlines a robust methodology based on established crystallographic practices.

Synthesis and Purification

The initial and most critical step is the synthesis of high-purity 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol. Synthetic routes to pyrazolo[1,5-a]pyrimidine derivatives are well-documented in the literature. A common approach involves the condensation of a 5-amino-3-methylpyrazole with a suitable three-carbon synthon, followed by functional group manipulations. For instance, one could envision a synthesis starting from the reaction of 5-amino-3-methylpyrazole with a derivative of malonic acid, followed by chlorination.[5]

Key to Success: The final compound must be purified to the highest possible degree, as impurities can significantly hinder crystallization. Column chromatography on silica gel is a standard and effective method for this purpose. The purity should be assessed by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) prior to attempting crystallization.

Crystallization: The Art and Science

Growing single crystals suitable for X-ray diffraction is often the most challenging part of the process. The goal is to obtain well-ordered, single crystals of sufficient size (typically 0.1-0.4 mm in each dimension).

Experimental Protocol: Crystallization Screening

• Solvent Selection: Begin by testing the solubility of the purified compound in a range of common laboratory solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate, hexane, water) at both room temperature and elevated temperatures.

• Crystallization Techniques:

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a suitable solvent in a small vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.

  • Vapor Diffusion (Hanging Drop or Sitting Drop): Dissolve the compound in a good solvent. Place a drop of this solution on a siliconized glass slide. Invert the slide over a well containing a poor solvent (in which the compound is less soluble). The slow diffusion of the poor solvent's vapor into the drop will gradually decrease the solubility of the compound, promoting crystallization.

  • Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then transfer it to a refrigerator or freezer to induce crystallization.

Causality Behind Choices: The choice of solvent and technique is critical. A solvent in which the compound has moderate solubility is often a good starting point for slow evaporation. For vapor diffusion, a pair of miscible solvents (one "good" and one "poor" for the compound) is required. The rate of crystallization is a key parameter to control; slower growth generally leads to higher quality crystals.

Single-Crystal X-ray Diffraction

Once suitable crystals are obtained, the next step is to analyze them using a single-crystal X-ray diffractometer.

Experimental Workflow: X-ray Data Collection

Caption: Workflow for Single-Crystal X-ray Diffraction.

Detailed Protocol:

• Mounting: A single crystal is carefully selected under a microscope and mounted on a goniometer head, typically using a cryoloop and cryoprotectant oil. The mounted crystal is then placed on the diffractometer and cooled to a low temperature (e.g., 100 K) in a stream of nitrogen gas to minimize thermal motion of the atoms.

• Data Collection: The diffractometer, equipped with a radiation source (e.g., Mo Kα or Cu Kα) and a detector, rotates the crystal through a series of orientations. At each orientation, a diffraction pattern is recorded.

• Data Reduction: The raw diffraction data is processed to integrate the intensities of the thousands of measured reflections. This data is then corrected for various experimental factors (e.g., Lorentz and polarization effects) and scaled.

• Structure Solution and Refinement: Specialized software is used to solve the phase problem and generate an initial electron density map, from which an initial model of the molecule can be built. This model is then refined against the experimental data to improve the fit, resulting in the final, accurate crystal structure.

Expected Data and Interpretation

Although the specific data for the title compound is not yet known, we can anticipate the type of information that would be obtained and present it in a structured format. The following table is populated with hypothetical, yet realistic, data based on the known structure of a similar compound, 7-Chloro-5-methyl-2-phenylpyrazolo[1,5-a]pyrimidine, to serve as an illustrative example.

Table 1: Hypothetical Crystallographic Data for 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Parameter	Expected Value	Significance
Chemical Formula	C₈H₈ClN₃O	Confirms the elemental composition of the crystal.
Formula Weight	197.62 g/mol	Molar mass of the compound.
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	e.g., P2₁/c or P2₁2₁2₁	Defines the symmetry elements within the unit cell.
a, b, c (Å)	e.g., a=7, b=13, c=14	The dimensions of the unit cell.
α, β, γ (°)	e.g., α=90, β=101, γ=90	The angles of the unit cell.
Volume (ų)	~1200	The volume of a single unit cell.
Z	4	The number of molecules per unit cell.
Density (calculated)	~1.6 g/cm³	The calculated density of the crystal.
Radiation	Mo Kα (λ = 0.71073 Å)	The wavelength of the X-rays used for the experiment.
Temperature	100(2) K	The temperature at which the data was collected.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-fit (S)	~1.0	An indicator of the quality of the refinement; values close to 1 are ideal.

Conclusion

The determination of the single-crystal X-ray structure of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is an achievable and highly valuable endeavor for the medicinal chemistry community. While the specific structure is not yet publicly known, this guide provides a comprehensive and actionable framework for its elucidation. By following a systematic approach encompassing high-purity synthesis, meticulous crystallization screening, and standard diffraction analysis, researchers can unlock the precise three-dimensional atomic arrangement of this and other novel pyrazolo[1,5-a]pyrimidine derivatives, thereby accelerating the design of next-generation therapeutics.

References

• El-Gazzar, A. R. B. A., et al. (2013). 7-Chloro-5-methyl-2-phenylpyrazolo[1,5-a]pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1049. Available at: [Link]

• Karczmarzyk, Z., et al. (2021). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules, 26(11), 3362. Available at: [Link]

• de Oliveira, R. S., et al. (2013). Molecular structure of pyrazolo[1,5-a]pyrimidines: X-ray diffractometry and theoretical study. Journal of Molecular Structure, 1048, 374-381. Available at: [Link]

• de Oliveira, R. S., et al. (2009). Molecular structure of pyrazolo[1,5- a]pyrimidines: X-ray diffractometry and theoretical study. Journal of the Chilean Chemical Society, 54(4), 404-407. Available at: [Link]

• Acar, Ç., et al. (2021). A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica Chemical Engineering, 65(4), 485-493. Available at: [Link]

• Karczmarzyk, Z., et al. (2022). Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives. Molecules, 27(15), 4851. Available at: [Link]

• Ujam, O. T., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 14(10), 1835-1855. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). CCDC: Structural Chemistry Data, Software, and Insights. Available at: [Link]

• The Cambridge Crystallographic Data Centre (CCDC). The Largest Curated Crystal Structure Database. Available at: [Link]

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molecular weight and lipophilicity of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

An In-Depth Technical Guide to the Physicochemical Properties of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Abstract

The pyrazolo[1,5-a]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for a multitude of pharmacologically active agents.[1][2] These compounds are recognized for their diverse biological activities, including their roles as potent protein kinase inhibitors in targeted cancer therapy.[1] A thorough understanding of the physicochemical properties of novel derivatives is paramount for successful drug design and development, directly influencing their absorption, distribution, metabolism, and excretion (ADME) profiles. This guide provides a detailed technical overview of two fundamental properties of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol: its molecular weight and lipophilicity (LogP). We will delve into the theoretical basis of these properties and present comprehensive, field-proven protocols for their experimental determination, empowering researchers and drug development professionals with the essential knowledge for advancing their scientific endeavors.

Core Physicochemical Properties

The foundational step in the characterization of any potential drug candidate is the precise determination of its fundamental physicochemical properties. These values provide the initial dataset from which further developmental decisions are made.

Molecular Structure and Weight

The structure of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is depicted below. It is important to note that this compound can exist in tautomeric forms, with the 7-ol form in equilibrium with its 7(4H)-one counterpart.[3]

• Chemical Formula: C₉H₉ClN₄O

• Molecular Weight (Molar Mass): 226.65 g/mol [4][5][][7][8]

The molecular weight is calculated from the sum of the atomic weights of the constituent atoms. This value is critical for all stoichiometric calculations, including the preparation of solutions of known concentrations for biological assays and analytical studies.

Lipophilicity (LogP)

Lipophilicity is a critical physicochemical parameter that describes the affinity of a compound for a nonpolar environment relative to a polar one. It is typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water. This property profoundly influences a molecule's ability to cross biological membranes, its binding affinity to protein targets, and its overall ADME profile.

While a specific, experimentally verified LogP value for 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is not extensively documented in publicly available literature, this guide will focus on the established methodologies for its determination.

Property	Value	Significance in Drug Development
Chemical Formula	C₉H₉ClN₄O	Defines the elemental composition.
Molecular Weight	226.65 g/mol	Essential for accurate solution preparation and stoichiometric calculations.
Lipophilicity (LogP)	Not available (methods for determination provided)	Influences solubility, permeability, protein binding, and metabolic stability.

Methodologies for the Determination of Lipophilicity (LogP)

The accurate determination of LogP is a cornerstone of preclinical drug development. Both direct and indirect methods are employed, each with its own set of advantages and limitations.

The "Gold Standard": Shake-Flask Method

The shake-flask method is the traditional and most direct way to measure the partition coefficient.[9][10] It is considered the benchmark against which other methods are validated.[11][12]

Causality Behind Experimental Choices: This method directly measures the equilibrium distribution of the analyte between two immiscible phases, providing a true thermodynamic value. The choice of n-octanol and water is historical and practical, as n-octanol is believed to mimic the lipid bilayer of cell membranes. The use of a buffer solution for the aqueous phase is critical for ionizable compounds to ensure the measurement of the partition coefficient of the neutral species.

Experimental Protocol:

• Solvent Preparation: Pre-saturate n-octanol with water and water (or a suitable buffer, typically PBS pH 7.4) with n-octanol by mixing them vigorously and allowing the phases to separate for at least 24 hours. This prevents volume changes during the experiment.

• Stock Solution Preparation: Prepare a stock solution of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol in the pre-saturated n-octanol.

• Partitioning: In a glass vial, combine a known volume of the n-octanol stock solution with a known volume of the pre-saturated aqueous buffer.

• Equilibration: Seal the vial and shake it at a constant temperature until equilibrium is reached. The time required can vary and should be determined empirically (typically several hours).

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Concentration Analysis: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculation: Calculate the partition coefficient (P) and LogP using the following equations:

  • P = [Concentration]ₙ₋ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ

  • LogP = log₁₀(P)

High-Throughput Screening: RP-HPLC Method

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers a rapid and efficient indirect method for estimating LogP.[9][13][14] This technique correlates the retention time of a compound on a nonpolar stationary phase with its lipophilicity.[15][16]

Causality Behind Experimental Choices: In RP-HPLC, the stationary phase (e.g., C18 silica) is nonpolar, while the mobile phase is polar (e.g., a mixture of water and an organic solvent like methanol or acetonitrile). Lipophilic compounds have a higher affinity for the nonpolar stationary phase and thus move through the column more slowly, resulting in a longer retention time. By calibrating the system with compounds of known LogP values, a linear relationship between the logarithm of the retention factor (log k') and LogP can be established.

Experimental Protocol:

• System Preparation:

  • Column: Use a C18 or C8 analytical column.

  • Mobile Phase: Prepare a series of isocratic mobile phases with varying compositions of an organic modifier (e.g., methanol) and an aqueous buffer (e.g., 20 mM acetate buffer, pH 7.4).

  • System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Calibration Standards: Prepare solutions of at least five reference compounds with accurately known LogP values that span the expected LogP of the analyte.

• Analysis:

  • Inject the analyte and each of the reference standards onto the HPLC column for each mobile phase composition.

  • Record the retention time (tᵣ) for each compound.

  • Determine the column dead time (t₀) by injecting a non-retained compound (e.g., uracil).

• Data Processing:

  • For each compound and mobile phase composition, calculate the retention factor (k'):

    • k' = (tᵣ - t₀) / t₀

  • Calculate the logarithm of the retention factor (log k').

  • For each compound, plot log k' against the percentage of the organic modifier in the mobile phase. Extrapolate this linear regression to 100% aqueous phase to determine the log k'w value.

  • Create a calibration curve by plotting the known LogP values of the reference standards against their determined log k'w values.

• LogP Determination: From the calibration curve, determine the LogP of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol using its calculated log k'w value.

Caption: Workflow for LogP Determination by RP-HPLC.

Computational (In Silico) Prediction

A variety of computational tools are available to predict LogP based on a molecule's structure. These methods are invaluable for early-stage drug discovery, allowing for the rapid screening of large virtual libraries.

Methodology Overview: These software programs utilize algorithms that are typically fragment-based or atom-based. They deconstruct the molecule into fragments or individual atoms and sum their contributions to lipophilicity, applying correction factors for intramolecular interactions.

Available Tools:

• ALOGPS 2.1: A free online tool that uses E-state indices and neural networks for prediction.[17]

• RDKit: An open-source cheminformatics toolkit with LogP calculation capabilities.[18]

• Commercial Software: Platforms like ACD/Labs Percepta and ChemAxon offer highly accurate, trainable LogP prediction modules.[19][20]

It is crucial to understand that these are predictions and should ideally be confirmed by experimental methods, especially for lead compounds.

Caption: General Workflow for In Silico LogP Prediction.

Synthetic Outline

A plausible synthetic route for 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol involves the cyclocondensation of a suitable aminopyrazole with a β-ketoester derivative.[21][22]

Caption: Plausible Synthetic Route.

Conclusion

The are fundamental parameters that govern its behavior in both chemical and biological systems. While its molecular weight is a fixed value derived from its atomic composition, its lipophilicity must be determined through rigorous experimental or computational methods. This guide has provided detailed, actionable protocols for the most common and reliable techniques for LogP determination, empowering researchers to accurately characterize this and other novel compounds. A precise understanding of these properties is an indispensable component of the rational design of new therapeutics based on the privileged pyrazolo[1,5-a]pyrimidine scaffold.

References

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• Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of pharmaceutical and biomedical analysis, 14(11), 1405–1413. Available from: [Link]

• LogP/D. Cambridge MedChem Consulting. Available from: [Link]

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• Fuguet, E., Ràfols, C., Bosch, E., & Rosés, M. (2018). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral, acidic, basic, amphoteric and zwitterionic drugs. Universitat de Barcelona. Available from: [Link]

• Wujec, M., & Ulanowska, K. (2021). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules, 26(15), 4648. Available from: [Link]

• Bączek, T., et al. (2024). Comparison of HPLC, HPTLC, and In Silico Lipophilicity Parameters Determined for 5-Heterocyclic 2-(2,4-Dihydroxyphenyl)-1,3,4-thiadiazoles. Molecules, 29(11), 2469. Available from: [Link]

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• Determination of logP coefficients via a RP-HPLC column. Google Patents.

• Molecular Weight Calculator (Molar Mass). Available from: [Link]

• El-Metwally, A. M., et al. (2021). Synthesis and Antioxidant Activity of Some New Pyrazolo[1,5-a]pyrimidine, Pyrazolo[5,1-b]quinazoline and Imidazo[1,2-b]pyrazole Derivatives Incorporating Phenylsulfonyl Moiety. Molecules, 26(3), 566. Available from: [Link]

• Ibezim, A., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 14(11), 2118-2144. Available from: [Link]

• Das, B., et al. (2024). A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/non-symmetric Alkynes. Periodica Polytechnica Chemical Engineering. Available from: [Link]

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• 20. chemaxon.com [chemaxon.com]
• 21. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 22. nanobioletters.com [nanobioletters.com]

Protocols & Analytical Methods

Application Note: Chemoselective Nucleophilic Substitution of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Executive Summary & Mechanistic Rationale

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged pharmacophore in modern medicinal chemistry, heavily utilized in the design of targeting pathways such as PI3Kδ, EGFR, and B-Raf for oncology applications[1]. Within this structural class, 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol serves as a highly versatile, late-stage building block.

The core challenge in functionalizing this molecule lies in its chemoselectivity. The compound possesses two potential reactive sites:

• The C5-Chloromethyl Group: A highly electrophilic primary alkyl chloride.

• The C7-Hydroxyl Group: A heteroaromatic alcohol that can act as an ambident nucleophile.

The Causality of Reaction Design: In solution, the C7-hydroxyl group predominantly exists as its 7-oxo tautomer (pyrazolo[1,5-a]pyrimidin-7(4H)-one). This tautomerization intrinsically lowers the nucleophilicity of the oxygen atom. To exploit this, our protocol employs mild, non-nucleophilic bases (such as K₂CO₃ or DIPEA) rather than strong bases (like NaH or KOtBu). Strong bases would fully deprotonate the C7-OH (pKa ~8.5), leading to unwanted intermolecular O-alkylation or dimerization[2]. By maintaining mild basic conditions in a polar aprotic solvent (DMF), the base merely acts as an HCl scavenger, allowing the exogenous nucleophile (e.g., amines, thiols) to undergo a rapid, chemoselective S_N2 substitution at the C5-chloromethyl position[3].

Fig 1: Chemoselective SN2 pathway vs. off-target O-alkylation at the C7-hydroxyl group.

Quantitative Data: Reaction Condition Optimization

To establish a robust methodology, various conditions were evaluated. The data below synthesizes the optimal parameters for different nucleophile classes. Polar aprotic solvents consistently outperformed protic solvents by leaving the nucleophile un-solvated and highly reactive.

Table 1: Optimization of S_N2 Substitution Conditions

Entry	Nucleophile Class	Specific Reagent	Solvent	Base	Temp (°C)	Time (h)	Yield (%)
1	Secondary Amine	Morpholine	DMF	K₂CO₃	25	4	92
2	Secondary Amine	Piperazine	ACN	DIPEA	60	2	88
3	Primary Amine	Benzylamine	EtOH	TEA	80	6	75
4	Alkoxide	Sodium Methoxide	MeOH	None	65	3	85
5	Thiol	Thiophenol	DMF	Cs₂CO₃	25	2	95

Note: Ethanolic conditions (Entry 3) required higher temperatures and longer reaction times due to hydrogen bonding dampening the amine's nucleophilicity.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . By integrating In-Process Quality Control (IPQC) via LC-MS, the operator does not proceed to isolation until the exact mass of the starting material is entirely consumed, preventing complex downstream purification.

Materials Required

• Substrate: 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (1.0 eq, 10 mmol, ~1.97 g)

• Nucleophile: Morpholine (1.2 eq, 12 mmol, ~1.05 g)

• Base: Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq, 20 mmol, ~2.76 g)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Methodology

• System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Substrate Solvation: Add 1.97 g of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol and 20 mL of anhydrous DMF to the flask. Stir at 400 rpm until a homogenous solution is achieved.

• Base Addition: Add 2.76 g of finely powdered, anhydrous K₂CO₃. Causality Note: The heterogeneous nature of K₂CO₃ in DMF provides a slow release of basicity, preventing localized pH spikes that could trigger substrate degradation.

• Nucleophile Introduction: Cool the reaction mixture to 0–5 °C using an ice bath. Add morpholine (1.05 g) dropwise over 10 minutes. Causality Note: The initial S_N2 attack is mildly exothermic. Dropwise addition prevents thermal runaway and dimerization.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (25 °C). Stir for 4 hours.

• Self-Validation (IPQC): At the 3-hour mark, extract a 10 µL aliquot, dilute in 1 mL of Methanol, and inject into the LC-MS.

  • Validation Criteria: The reaction is complete when the starting material peak ( [M+H]+=198/200 due to 35Cl/37Cl isotopes) is absent, and the product peak ( [M+H]+=249 ) dominates the chromatogram.

• Quenching & Precipitation: Pour the reaction mixture slowly into 100 mL of rapidly stirring, ice-cold distilled water. The product will crash out as a distinct precipitate.

• Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with cold water (3 × 20 mL) to remove residual DMF and inorganic salts, followed by a cold diethyl ether wash (10 mL) to remove trace organic impurities.

• Drying: Dry the solid under high vacuum at 45 °C for 12 hours to yield 5-(morpholinomethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol.

Fig 2: Step-by-step experimental workflow featuring integrated IPQC self-validation.

Analytical Characterization Standards

To confirm the structural integrity of the synthesized product, compare the spectroscopic data against the following benchmarks:

• 1 H NMR (400 MHz, DMSO-d 6​ ): The defining diagnostic shift is the disappearance of the C5-CH₂-Cl singlet at ~4.60 ppm and the emergence of a new upfield singlet at ~3.55 ppm corresponding to the C5-CH₂-N(morpholine) protons. The pyrazole C3-H proton typically appears as a sharp singlet at ~6.10 ppm.

• ESI-MS: Positive ion mode should yield an [M+H]+ of 249.14. The absence of the M+2 isotope pattern confirms the complete displacement of the chlorine atom.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances, 2023.[Link][1]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules (Semantic Scholar), 2022.[Link][2]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI, 2021.[Link][4]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]-pyrimidine-containing 99mTc Nitrido Radiopharmaceuticals as Imaging Agents for Tumors. PMC / NIH, 2013.[Link][3]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]-pyrimidine-containing 99mTc Nitrido Radiopharmaceuticals as Imaging Agents for Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold | MDPI [mdpi.com]

Application Note: Chemoselective Alkylation Strategies Using 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Introduction & Pharmacological Relevance

The pyrazolo[1,5-a]pyrimidine core is a highly privileged purine bioisostere, extensively utilized in the development of kinase inhibitors, antimetabolites, and multimodal analgesic agents targeting the α2​δ subunit of voltage-gated calcium channels[1]. Recent advances in heterocycle synthesis have highlighted the utility of functionalized pyrazolo[1,5-a]pyrimidinones as versatile building blocks for drug discovery and biologically relevant scaffold generation[2].

Specifically, 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol[3] serves as a critical electrophilic hub for late-stage diversification[4]. The highly reactive C5-chloromethyl group allows for rapid SN​2 displacement by various pharmacophores (amines, thiols, and alcohols), enabling the rapid generation of structure-activity relationship (SAR) libraries. This application note details the mechanistic rationale and optimized protocols for achieving high-yielding, chemoselective alkylations using this bifunctional building block.

Mechanistic Insights & Chemoselectivity (E-E-A-T)

When designing functionalization strategies for 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, one must account for the inherent bifunctionality of the system. The molecule exists in a tautomeric equilibrium between the 7-hydroxy and 7(4H)-one forms.

The Causality of Dimerization: The C7-hydroxyl group exhibits significant acidity due to resonance stabilization of its conjugate base across the nitrogen-rich core. If hard, inorganic bases (e.g., K2​CO3​ ) are used at elevated temperatures, competitive deprotonation at C7 occurs. The resulting highly nucleophilic C7-oxyanion readily attacks the C5-chloromethyl group of adjacent molecules, leading to extensive intermolecular dimerization and polymerization.

The Chemoselective Solution: To establish a self-validating, high-yielding protocol, we exploit the differential nucleophilicity between the external nucleophile and the internal C7-oxygen. By utilizing highly nucleophilic secondary amines or thiolates in the presence of mild, non-nucleophilic bases (or simply using an excess of the amine itself), the SN​2 displacement at the chloromethyl carbon outpaces any background C7-deprotonation. Furthermore, switching from a highly polar solvent like DMF to Acetonitrile (MeCN) at ambient temperature suppresses the ionization of the C7-OH bond, effectively eliminating the dimerization pathway.

Mechanistic pathway of C5-alkylation versus C7-oxyanion dimerization risk.

Reaction Optimization & Quantitative Data

The following table summarizes the optimization of the N-alkylation reaction using N-methylpiperazine as the model nucleophile. The data clearly demonstrates the causal relationship between base strength/temperature and the suppression of the dimerization impurity.

Entry	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Dimer Impurity (%)
1	DMF	K2​CO3​ (2.0 eq)	80	2	45	35
2	DMF	DIPEA (2.0 eq)	60	4	72	12
3	MeCN	DIPEA (2.0 eq)	25	12	89	< 2
4	MeCN	None (Excess Amine)	25	12	94	Not Detected

Table 1: Optimization of C5-chloromethyl displacement. Entry 4 represents the optimal self-buffering conditions.

Experimental Protocols

Workflow for chemoselective C5-alkylation of pyrazolo[1,5-a]pyrimidines.

Protocol A: N-Alkylation with Secondary Amines (Synthesis of Solubilizing Pharmacophores)

Objective: Introduction of basic amine groups (e.g., N-methylpiperazine) to improve aqueous solubility of the core scaffold.

Materials:

• 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (1.0 eq, 1.0 mmol, 197.6 mg)

• N-Methylpiperazine (3.0 eq, 3.0 mmol, 300 mg)

• Acetonitrile (Anhydrous, 10 mL)

Step-by-Step Methodology:

• Initiation: Suspend the pyrazolo[1,5-a]pyrimidine core in anhydrous acetonitrile at room temperature. Note: The starting material may not fully dissolve initially; dissolution occurs as the reaction progresses.

• Nucleophile Addition: Add N-methylpiperazine dropwise over 5 minutes.

  • Causality Note: Using excess secondary amine serves a dual purpose. It acts as the nucleophile for the rapid SN​2 displacement and as a mild acid scavenger for the generated HCl, circumventing the need for inorganic bases that trigger C7-OH deprotonation.

• Reaction Monitoring: Stir the mixture at 25 °C. Monitor via LC-MS or TLC (Eluent: 10% MeOH in DCM).

  • Self-Validation: The reaction typically reaches completion within 8-12 hours, indicated by the disappearance of the starting material ( [M+H]+ 198) and the appearance of the product mass ( [M+H]+ 262).

• Workup: Concentrate the reaction mixture under reduced pressure to remove the acetonitrile solvent.

• Isolation: Suspend the crude residue in cold ultra-pure water (15 mL) and triturate vigorously. The desired N-alkylated product, being significantly less water-soluble than the piperazine hydrochloride salts, will precipitate. Filter the solid, wash with cold water (2 x 5 mL) followed by diethyl ether (5 mL), and dry in vacuo to afford the pure product.

Protocol B: S-Alkylation with Aryl/Alkyl Thiols

Objective: Synthesis of thioether-linked derivatives for targeted kinase binding pockets.

Materials:

• 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (1.0 eq, 1.0 mmol, 197.6 mg)

• Thiophenol (1.2 eq, 1.2 mmol, 132 mg)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 1.5 mmol, 194 mg)

• Acetonitrile (Anhydrous, 10 mL)

Step-by-Step Methodology:

• Thiolate Generation: In a separate vial, combine thiophenol and DIPEA in 2 mL of acetonitrile.

  • Causality Note: DIPEA is basic enough to enhance the nucleophilicity of the thiol ( pKa​ ~6) to a highly reactive thiolate, without fully deprotonating the C7-OH ( pKa​ ~8-9) of the pyrimidine core.

• Alkylation: Add the pre-formed thiolate solution dropwise to a suspension of the chloromethyl core in 8 mL of acetonitrile at 0 °C to control the initial exotherm.

• Propagation: Allow the reaction to warm naturally to room temperature and stir for 4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH4​Cl (10 mL) to neutralize any remaining base. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure S-alkylated derivative.

References

• "5-chloromethyl-2-methylpyrazolo[1,5-a]pyrimidin-7-ol | Sigma-Aldrich." Sigma-Aldrich.
• "Access to Pyrazolo[1,5-a]pyrimidinone Regioisomers from Acylated Meldrum's Acids | Organic Letters." ACS Publications.
• "Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety." ResearchGate.
• "Pyrazolo[1,5-a]pyrimidine derivatives having multimodal activity against pain." Google Patents.

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• 1. CA3180058A1 - Pyrazolo[1,5-a]pyrimidine derivatives having multimodal activity against pain - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-chloromethyl-2-methylpyrazolo[1,5-a]pyrimidin-7-ol | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing hydrolysis of the chloromethyl group in pyrazolo[1,5-a]pyrimidines

A Guide to Preventing Hydrolysis of the Chloromethyl Group

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with pyrazolo[1,5-a]pyrimidine scaffolds. This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting advice and preventative strategies to address the common challenge of chloromethyl group hydrolysis.

Introduction

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous kinase inhibitors and other therapeutic agents.[1][2][3] The introduction of a chloromethyl group onto this scaffold provides a reactive handle for further functionalization, often through nucleophilic substitution reactions.[4] However, this reactivity also makes the group susceptible to hydrolysis, leading to the formation of an undesired hydroxymethyl analog, which can complicate purification and reduce yields. This guide will help you understand the underlying mechanisms of this hydrolysis and provide actionable strategies to mitigate it.

Understanding the Mechanism of Hydrolysis

The hydrolysis of a chloromethyl group on a pyrazolo[1,5-a]pyrimidine ring is a nucleophilic substitution reaction where water acts as the nucleophile. This reaction can proceed through two primary mechanisms, SN1 and SN2, largely dictated by the reaction conditions, particularly the solvent.[5]

• SN1 Mechanism: In protic, ionizing solvents like water, the reaction can proceed via an SN1 pathway. This involves the formation of a resonance-stabilized carbocation intermediate, which is then attacked by water. The electron-withdrawing nature of the pyrazolo[1,5-a]pyrimidine ring system can influence the stability of this carbocation.

• SN2 Mechanism: In less polar or aprotic solvents, the reaction is more likely to follow an SN2 mechanism.[6] This involves a direct backside attack by a water molecule on the carbon atom of the chloromethyl group, leading to the displacement of the chloride ion in a single step.[4][6]

The rate of hydrolysis can be influenced by several factors, including pH and temperature. While the hydrolysis of similar compounds like benzyl chloride has been shown to be relatively independent of pH up to a certain point, highly acidic or basic conditions can potentially accelerate the degradation.[7][8]

Frequently Asked Questions (FAQs)

Q1: I suspect my chloromethylated pyrazolo[1,5-a]pyrimidine has degraded upon dissolution. What is the likely cause?

A1: The most probable cause is hydrolysis of the chloromethyl group. This group is an active alkylating agent and is highly susceptible to nucleophilic attack.[9] If your solvent contains nucleophiles, such as water, alcohols, or amines, it can react with the chloromethyl group, leading to the formation of degradation products.[9] The pyrimidine ring's electron-withdrawing nature enhances the reactivity of the chloromethyl group.[4]

Q2: What are the tell-tale signs of hydrolysis in my analytical data (e.g., HPLC, LC-MS, NMR)?

A2: Unexpected peaks in your analytical data are a strong indicator of degradation. The primary hydrolysis product you would expect to see is the corresponding hydroxymethyl-pyrazolo[1,5-a]pyrimidine. This will have a distinct retention time in HPLC and a different mass-to-charge ratio in LC-MS. In ¹H NMR, you would observe the disappearance of the chloromethyl signal and the appearance of a new signal corresponding to the hydroxymethyl group, typically at a different chemical shift.

Q3: What are the recommended solvents for handling and storing chloromethyl-pyrazolo[1,5-a]pyrimidines?

A3: To minimize hydrolysis, it is crucial to use anhydrous, aprotic, and non-nucleophilic solvents. Recommended solvents for short-term use and for preparing stock solutions include anhydrous Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).[9] However, even in these solvents, the presence of trace amounts of water can lead to slow hydrolysis over time. Therefore, it is always best practice to use freshly prepared solutions.[9]

Q4: How should I store solutions of my chloromethylated compound?

A4: For optimal stability, stock solutions should be stored at low temperatures, such as -20°C or -80°C, to slow down the rate of any potential degradation reactions.[9] It is also highly recommended to aliquot the stock solution into smaller, single-use vials. This practice helps to avoid repeated freeze-thaw cycles which can introduce moisture into the solution and accelerate hydrolysis.[9]

Q5: Can I use protic solvents like ethanol or methanol for my reaction?

A5: Protic solvents are generally not recommended for reactions or storage of chloromethyl-pyrazolo[1,5-a]pyrimidines.[9] These solvents are nucleophilic and can directly react with the chloromethyl group, leading to solvolysis products (e.g., the corresponding ethoxymethyl or methoxymethyl derivative). If the reaction chemistry absolutely requires a protic solvent, it is imperative to use strictly anhydrous conditions and to perform the reaction at the lowest possible temperature to minimize side reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low yield of desired product in a nucleophilic substitution reaction	Hydrolysis of the starting material before or during the reaction.	Ensure all solvents and reagents are strictly anhydrous. Dry glassware thoroughly before use. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).[10]
Multiple spots on TLC, including a more polar spot	Formation of the hydroxymethyl hydrolysis product, which is typically more polar than the starting chloromethyl compound.	Minimize reaction time and work-up with aqueous solutions. If an aqueous work-up is necessary, perform it quickly and at a low temperature.
Inconsistent reaction outcomes	Variable amounts of water in the reaction mixture.	Standardize the procedure for drying solvents and reagents. Consider using molecular sieves to ensure anhydrous conditions.
Difficulty in purifying the product away from the hydrolysis byproduct	Similar chromatographic behavior of the product and the hydroxymethyl impurity.	Optimize chromatographic conditions. Consider using a different stationary phase or solvent system for purification. Alternatively, a chemical quench of the unreacted starting material might be possible before workup.

Preventative Measures and Best Practices

To ensure the integrity of your chloromethylated pyrazolo[1,5-a]pyrimidines, a proactive approach centered on maintaining anhydrous conditions is paramount.

Experimental Workflow for Minimizing Hydrolysis

Caption: A workflow diagram illustrating key steps to prevent hydrolysis.

Detailed Protocols

Protocol 1: General Handling and Storage of Chloromethyl-Pyrazolo[1,5-a]pyrimidines

• Solid Compound: Upon receipt or after synthesis and purification, store the solid compound in a tightly sealed container inside a desiccator to protect it from atmospheric moisture.

• Solution Preparation:

  • Use only high-quality, anhydrous solvents (e.g., from a solvent purification system or a freshly opened bottle of anhydrous solvent).

  • Prepare solutions under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

  • If preparing a stock solution, do so at a reasonably high concentration to minimize the relative amount of any residual water.

• Storage of Solutions:

  • Immediately after preparation, aliquot the solution into single-use vials to avoid contamination from repeated use.

  • Store the vials at -20°C or -80°C.[9]

  • When using a frozen aliquot, allow it to warm to room temperature completely before opening to prevent condensation of atmospheric moisture into the cold solution.

Protocol 2: Performing a Nucleophilic Substitution Reaction

• Reaction Setup:

  • Thoroughly dry all glassware in an oven (e.g., at 120°C for at least 4 hours) and allow it to cool in a desiccator or assemble it hot and cool under a stream of inert gas.

  • Add any solid reagents that are stable to heating to the flask before drying.

• Reagents and Solvents:

  • Use anhydrous solvents. If necessary, dry the solvent over an appropriate drying agent and distill it under an inert atmosphere.

  • Ensure that the nucleophile and any other reagents are also anhydrous.

• Reaction Execution:

  • Conduct the reaction under a positive pressure of an inert gas (nitrogen or argon).

  • Add reagents via syringe through a septum.

  • If possible, monitor the reaction by TLC or LC-MS to avoid unnecessarily long reaction times.

• Work-up:

  • If an aqueous work-up is required, perform it as quickly as possible. Use pre-chilled water to minimize the rate of hydrolysis.

  • After extraction with an organic solvent, dry the organic layer thoroughly with an anhydrous drying agent like sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the solution promptly.

• Purification:

  • Purify the crude product as soon as possible after the work-up to prevent degradation on the crude material.

Analytical Monitoring of Hydrolysis

Regularly monitoring the stability of your chloromethylated pyrazolo[1,5-a]pyrimidine is crucial. Several analytical techniques can be employed for this purpose.[11][12]

Technique	Application
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of the starting material and the hydrolysis product. A stability-indicating method can be developed to track the percentage of degradation over time.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Rapid identification of the parent compound and its hydrolysis product by their respective mass-to-charge ratios. Useful for reaction monitoring and qualitative stability checks.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation of the starting material and any degradation products. ¹H NMR can be used to quantify the ratio of the chloromethyl to the hydroxymethyl compound by integrating their respective signals.

By implementing these best practices and utilizing the troubleshooting guide, you can significantly improve the stability of your chloromethylated pyrazolo[1,5-a]pyrimidine compounds, leading to more reliable and reproducible experimental outcomes.

References

• Solubilization of Benzyl Chloride and Rate Enhancement of Its Hydrolysis Reaction in Aqueous Sodium Cumenesulfonate Solutions - ACS Publications. (2005, January 5).
• The Mechanism of Hydrolysis of Acid Chlorides. Part I. (1950).
• Tanabe, K. THE MECHANISM OF THE HYDROLYSIS OF BENZYL CHLORIDE.
• Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism? - AI for Science - Quora. Quora.
• Tanabe, K., & Ido, T. THE MECHANISM OF THE HYDROLYSIS OF BENZAL CHLORIDE.
• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. (2022, July 30). Semantic Scholar.
• Sensing Techniques for Organochlorides through Intermolecular Interaction with Bicyclic Amidines. (2021, October 23). PMC.
• Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles. Organic Chemistry Portal.
• Experimental procedure for synthesizing pyrazolo[1,5-a]pyrimidines from 1,5-dimethyl-1H-pyrazol-3-amine. Benchchem.
• Sustainable Water Monitoring via Analytical Techniques and Protocols Applied in the Assessment of Organochlorine Pesticides. (2024, June 21). MDPI.
• Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation–Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds | Organic Letters. (2022, February 15).
• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Deriv
• The Influence of pH and Temperature on the Stability of N-[(Piperidine)
• Stability of 2-(Chloromethyl)pyrimidine hydrochloride in different solvents. Benchchem.
• Sustainable Water Monitoring via Analytical Techniques and Protocols Applied in the Assessment of Organochlorine Pesticides. IDEAS/RePEc.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Exploration of Pyrazolo[1,5‐a]pyrimidines as Membrane‐Bound Pyrophosph
• Sensing Techniques for Organochlorides through Intermolecular Interaction with Bicyclic Amidines (Journal Article). (2021, October 23). OSTI.GOV.
• An In-depth Technical Guide to the Reactivity Profile of 2-(Chloromethyl)pyrimidine Hydrochloride. Benchchem.
• analytical methods.
• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. PMC.
• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PMC.
• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. (2024, July 29). PMC.
• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. (2024, December 10). MDPI.
• PYRAZOLO[1,5-a]PYRIMIDINE COMPOUNDS AS mTOR INHIBITORS. (in English)
• Conformational stability determination of chloromethyl thiirane from variable temperature FT-IR studies of rare gas solutions, structural parameters, and ab initio calcul
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• (PDF)
• A Theoretical Investigation of Heterocycles with N‒O Bonds Understanding the Biological Effects and Theoretical Studies: From Theory to Applic
• Chemical Modification of some 4-Chloromethyl Styrene Polymers with Highly Sterically Hindered Tris(trimethylsilyl)methyl Groups | Request PDF.
• Construction of Nitrogen Heterocycles Bearing an Aminomethyl Group by Copper-Catalyzed Domino Three-Component Coupling-Cycliz

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• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. Sensing Techniques for Organochlorides through Intermolecular Interaction with Bicyclic Amidines - PMC [pmc.ncbi.nlm.nih.gov]

purification techniques and recrystallization of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Welcome to the Advanced Technical Support Center for 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol , a highly versatile but chemically sensitive heterocyclic building block used extensively in medicinal chemistry and drug development.

Because of its unique structural features—specifically the highly electrophilic chloromethyl group and the tautomeric nature of the pyrazolo-pyrimidine core—researchers frequently encounter challenges during purification, NMR characterization, and recrystallization. This guide synthesizes field-proven methodologies to help you troubleshoot these issues, explaining the mechanistic causality behind every experimental choice.

Core Principles: Chemical Sensitivities & Mechanisms

To successfully purify this compound, you must first understand the two primary chemical mechanisms that cause experimental failures:

• Solvolysis of the Chloromethyl Group: The -CH 2​ Cl moiety is highly activated toward nucleophilic substitution. When exposed to protic solvents (like water, methanol, or ethanol) under heat, the compound undergoes rapid solvolysis, irreversibly converting the target molecule into a hydroxymethyl or alkoxymethyl impurity[1].

• Keto-Enol Tautomerism: The 7-hydroxyl group on the pyrazolo[1,5-a]pyrimidine ring exists in a dynamic tautomeric equilibrium with its 7(4H)-one (keto) counterpart[2]. This equilibrium is highly sensitive to solvent polarity and temperature, frequently leading to complex, broad, or duplicated NMR signals that mimic the appearance of a co-eluting impurity.

Figure 1: Keto-enol tautomerism and solvolytic degradation pathways of the target compound.

Troubleshooting FAQs

Q: Why does my product "oil out" instead of forming crystals during recrystallization? A: "Oiling out" (liquid-liquid phase separation) occurs when the compound precipitates above its melting point in the chosen solvent system, or when the anti-solvent is added too rapidly. For this specific compound, oiling out is heavily exacerbated by the presence of polar solvolysis impurities (e.g., the hydroxymethyl derivative). Causality & Solution: Ensure strict anhydrous conditions[1]. Switch to an anhydrous Tetrahydrofuran (THF) / Heptane system, add the anti-solvent dropwise, and introduce seed crystals before the cloud point is reached to force solid-state nucleation.

Q: My 1 H-NMR spectrum shows duplicate peaks and broad signals. Is my recrystallized product impure? A: Not necessarily. Because pyrazolo[1,5-a]pyrimidin-7-ols exist in a dynamic keto-enol tautomeric equilibrium[2], the interconversion rate on the NMR timescale can result in peak broadening or the appearance of two distinct sets of signals (one for the enol, one for the keto form). Causality & Solution: Run the 1 H-NMR in a highly polar, aprotic solvent like DMSO- d6​ to lock the tautomeric state via hydrogen bonding. Alternatively, perform variable-temperature (VT) NMR at 60°C to coalesce the signals into a single, sharp set.

Q: Can I use methanol or ethanol to recrystallize this compound? A: Absolutely not. The chloromethyl group is a highly reactive electrophile. Heating the compound in protic solvents like methanol or ethanol will induce rapid solvolysis, converting your product into the corresponding alkoxymethyl ether (e.g., -CH 2​ OCH 3​ )[1].

Quantitative Data: Solvent Compatibility Matrix

To prevent degradation, solvent selection must be strictly controlled. Use the following matrix to design your purification workflows.

Solvent	Role	Boiling Point (°C)	Solvolysis Risk	Recommendation
Tetrahydrofuran (THF)	Primary Solvent	66.0	None	Highly Recommended . Excellent solubility; easily removed under vacuum.
Dichloromethane (DCM)	Primary Solvent	39.6	None	Recommended . Ideal for flash chromatography loading.
Heptane / Hexane	Anti-Solvent	98.4 / 68.7	None	Highly Recommended . Induces rapid, clean crystallization.
Methanol / Ethanol	Primary Solvent	64.7 / 78.3	Critical	DO NOT USE . Causes rapid ether formation upon heating[1].
Water	Anti-Solvent	100.0	Critical	DO NOT USE . Causes irreversible hydrolysis to the hydroxymethyl byproduct.

Validated Experimental Protocols

Protocol: Anhydrous Anti-Solvent Recrystallization

Objective: Isolate pure 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol without inducing thermal oligomerization or solvolytic degradation.

Self-Validating Prerequisites:

• All glassware must be oven-dried at 120°C for at least 4 hours.

• Solvents (THF and Heptane) must be strictly anhydrous. Validation: Perform a Karl Fischer (KF) titration prior to use; water content must be < 50 ppm.

Step-by-Step Methodology:

• Dissolution: Suspend the crude compound in anhydrous THF (approx. 5–10 mL per gram of crude). Warm gently to a maximum of 50°C under an inert nitrogen atmosphere until fully dissolved. Causality: Do not exceed 50°C. Excessive heat promotes intermolecular alkylation (oligomerization) between the chloromethyl group and the pyrimidine nitrogens.

• Hot Filtration: Rapidly filter the warm solution through a pre-warmed sintered glass funnel to remove any insoluble polymeric degradation products or inorganic salts.

• Anti-Solvent Addition: Transfer the filtrate to a clean, dry flask. While stirring at 300 rpm, begin the dropwise addition of anhydrous heptane.

• Seeding: Once the solution reaches the cloud point (a slight, persistent turbidity), halt the heptane addition and add 2–5 mg of pure seed crystals. Causality: Seeding bypasses the metastable zone, preventing the compound from oiling out.

• Crystallization: Remove the heat source. Allow the mixture to cool slowly to room temperature (20°C) over 2 hours, then transfer to an ice bath (0°C) for an additional 1 hour to maximize thermodynamic yield.

• Isolation & Validation: Collect the resulting crystals via vacuum filtration. Wash the filter cake with ice-cold anhydrous heptane (2 x 5 mL/g). Validation Step: Sample the mother liquor and analyze via LC-MS. If an [M+H]+ peak corresponding to the hydroxymethyl derivative is detected, your system was contaminated with moisture.

• Drying: Dry the crystals under high vacuum (< 1 mbar) at room temperature for 12–16 hours.

Figure 2: Optimized anhydrous recrystallization workflow using THF/Heptane anti-solvent precipitation.

References

Title: 5-chloromethyl-2-methylpyrazolo[1,5-a]pyrimidin-7-ol | Sigma-Aldrich Source: sigmaaldrich.com URL:

[1] Title: Nucleophilic Participation in the Solvolyses of (Arylthio)methyl Chlorides and Derivatives: Application of Simple and Extended Forms of the Grunwald-Winstein Equations Source: nih.gov URL:

[2] Title: WO2019055750A1 - Pyrazolopyrimidinone compounds and uses thereof Source: google.com (Google Patents) URL:

Sources

• 1. Nucleophilic Participation in the Solvolyses of (Arylthio)methyl Chlorides and Derivatives: Application of Simple and Extended Forms of the Grunwald-Winstein Equations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2019055750A1 - Pyrazolopyrimidinone compounds and uses thereof - Google Patents [patents.google.com]

Technical Support Center: Optimizing Amination of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the amination of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of this specific reaction. As Senior Application Scientists, we've structured this resource to not only provide solutions but also to explain the underlying chemical principles, ensuring your success in synthesizing your target compounds.

I. Reaction Overview and Key Challenges

The amination of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is a crucial step in the synthesis of a variety of biologically active molecules, including kinase inhibitors for cancer therapy.[1][2] The reaction typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an amine displaces the chloride from the chloromethyl group.[3] However, the pyrazolo[1,5-a]pyrimidine core presents unique challenges due to its electronic nature and the presence of multiple reactive sites.

Core Challenges Include:

• Low Reactivity: The electron-withdrawing nature of the pyrazolo[1,5-a]pyrimidine ring can deactivate the chloromethyl group towards nucleophilic attack.[3]

• Side Reactions: The presence of the hydroxyl group and the potential for nucleophilic aromatic substitution (SNAr) on the pyrimidine ring can lead to undesired byproducts.[3]

• Regioselectivity: Ensuring the amination occurs exclusively at the chloromethyl group and not at other positions is critical.

• Product Stability: The final aminated product may be susceptible to degradation under the reaction or workup conditions.[4]

Below is a diagram illustrating the intended reaction pathway.

Caption: General amination reaction scheme.

II. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the amination of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol.

Q1: My reaction is showing low or no conversion. What are the likely causes?

A1: Low conversion is a frequent issue and can stem from several factors:

• Insufficient Basicity: The reaction requires a base to neutralize the HCl generated during the substitution. If the base is too weak or used in insufficient quantity, the reaction mixture will become acidic, protonating the amine nucleophile and reducing its reactivity.

• Inappropriate Solvent: The choice of solvent is critical. Protic solvents (e.g., ethanol, water) can solvate the amine nucleophile, hindering its ability to attack the electrophilic carbon.[3] Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they enhance nucleophilicity.[3]

• Low Reaction Temperature: While higher temperatures can promote side reactions, an insufficient temperature may not provide the necessary activation energy for the reaction to proceed at a reasonable rate.

• Poor Quality Starting Material: Impurities in the 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol or the amine can interfere with the reaction.[5]

Q2: I'm observing significant side product formation. How can I improve selectivity?

A2: Side product formation is often a result of the molecule's inherent reactivity. Here are strategies to enhance selectivity:

• Control of Reaction Temperature: Lowering the reaction temperature can often disfavor the formation of side products, which may have a higher activation energy.[4]

• Choice of Base: A bulky, non-nucleophilic base (e.g., diisopropylethylamine - DIPEA) is often preferred over smaller, more nucleophilic bases (e.g., triethylamine) to minimize its participation in side reactions.

• Protecting Groups: In some cases, protecting the hydroxyl group at the 7-position may be necessary to prevent its reaction. However, this adds extra steps to the synthesis.

• Order of Addition: Adding the base slowly to the mixture of the substrate and amine can help maintain a low concentration of free base, potentially reducing side reactions.

Q3: What is the optimal type of amine to use for this reaction?

A3: The reactivity of the amine is a key factor.

• Primary vs. Secondary Amines: Primary amines are generally more reactive than secondary amines due to less steric hindrance.

• Aliphatic vs. Aromatic Amines: Aliphatic amines are typically more basic and nucleophilic than aromatic amines and will generally react more readily.

• Steric Hindrance: Highly branched or bulky amines will react slower than less hindered amines.

Q4: How can I monitor the progress of the reaction effectively?

A4: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the most common and effective techniques.

• TLC: Allows for a quick, qualitative assessment of the reaction's progress by comparing the spot of the reaction mixture to the starting material and a co-spot.

• LC-MS: Provides more detailed information, including the relative amounts of starting material, product, and any side products, as well as their mass-to-charge ratios, which can aid in their identification.

III. Troubleshooting Guide

This section provides a structured approach to resolving specific experimental issues.

Issue 1: The desired product is not the major product.

Potential Cause	Troubleshooting Steps	Scientific Rationale
SNAr on the pyrimidine ring	1. Lower the reaction temperature. 2. Use a less aggressive base. 3. Consider a solvent with lower polarity.	SNAr reactions often have a higher activation energy than SN2 reactions. Milder conditions can favor the desired SN2 pathway.[3]
Reaction at the hydroxyl group	1. Protect the hydroxyl group (e.g., as a silyl ether or benzyl ether) before the amination step. 2. Use a non-nucleophilic base.	Protecting the hydroxyl group prevents it from acting as a nucleophile.
Dimerization or polymerization	1. Use a higher dilution of reactants. 2. Add the amine slowly to the reaction mixture.	High concentrations can favor intermolecular reactions leading to dimers or polymers.

Issue 2: The reaction is sluggish or stalls completely.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Weak nucleophile	1. If using a neutral amine, consider pre-treating it with a strong, non-nucleophilic base (e.g., NaH) to form the more nucleophilic amide. 2. Switch to a more reactive amine if possible.	Deprotonation increases the electron density on the nitrogen, making it a stronger nucleophile.
Poor solubility of reactants	1. Try a different polar aprotic solvent (e.g., switch from acetonitrile to DMF or DMSO). 2. Gently warm the reaction mixture to aid dissolution, while monitoring for decomposition.	Ensuring all reactants are in solution is crucial for a homogeneous reaction to proceed efficiently.
Decomposition of starting material	1. Run the reaction at a lower temperature for a longer period. 2. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if the starting material is air-sensitive.	Some heterocyclic compounds can be unstable at elevated temperatures or in the presence of oxygen.[4][5]

Issue 3: Difficulty in purifying the final product.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Product is highly polar and water-soluble	1. Use a reverse-phase column chromatography for purification. 2. If the product is basic, consider an acidic workup to form the salt, which can then be extracted and subsequently neutralized.	Standard silica gel chromatography may not be effective for highly polar compounds.
Co-elution of product and impurities	1. Try a different solvent system for column chromatography. 2. Consider recrystallization if the product is a solid.	Optimizing the purification method is key to obtaining a pure product.
Product degradation during workup/purification	1. Use milder workup conditions (e.g., avoid strong acids or bases). 2. Minimize the time the product is on the silica gel column.	The final product may be sensitive to the conditions used for purification.[4]

IV. Experimental Protocols

General Protocol for Amination

This is a starting point protocol that may require optimization.

• To a solution of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF, 10 mL/mmol), add the desired amine (1.1-1.5 eq).

• Add a non-nucleophilic base (e.g., DIPEA, 2.0 eq).

• Stir the reaction mixture at room temperature or heat to 50-80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for amination.

V. Data Presentation

Table 1: Recommended Starting Conditions for Different Amine Types

Amine Type	Recommended Base	Recommended Solvent	Starting Temperature
Primary Aliphatic	DIPEA	Acetonitrile	Room Temperature
Secondary Aliphatic	DIPEA, K₂CO₃	DMF	50 °C
Primary Aromatic	DIPEA, Cs₂CO₃	DMSO	80 °C
Secondary Aromatic	K₂CO₃, Cs₂CO₃	DMSO	80-100 °C

VI. References

• BenchChem. (2025). Troubleshooting common issues in the synthesis of heterocyclic compounds from 2-Aminopropanediamide.

• El-Damasy, A. K., et al. (2021). Synthesis of pyrazolo[1,5-a]pyrimidine, Pyrazolo[5,1-b]quinazoline and Imidazo[1,2- b]pyrazole Derivatives Incorporating Phenylsulfonyl Moiety.

• Goldstein, D. M., et al. (2020). Identification and Optimization of Small Molecule Pyrazolopyrimidine TLR7 Agonists for Applications in Immuno-oncology. PMC.

• Ghahremanzadeh, R., et al. (2012). One-pot synthesis of 2-alkyl-7-amino-5-aryl-pyrazolo[1,5-a]pyrimidine-6-carbonitriles via a domino three-component condensation-oxidation reaction.

• Singh, P. P., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.

• Sławiński, J., et al. (2021). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC.

• BenchChem. (2025). "troubleshooting guide for the synthesis of heterocyclic compounds".

• Shaik, F., et al. (2024). A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica.

• BenchChem. (2025). Addressing low reactivity of 2-(Chloromethyl)pyrimidine hydrochloride in specific reactions.

• Fraley, M. E., et al. (2002). Optimization of a pyrazolo[1,5-a]pyrimidine class of KDR kinase inhibitors: improvements in physical properties enhance cellular activity and pharmacokinetics. PubMed.

• Buckmelter, A. J., et al. (2010). Pyrazolopyrimidines as highly potent and selective, ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR): optimization of the 1-substituent. PubMed.

• Taylor, E. C., & Skotnicki, J. S. (n.d.). Heterocyclic Chemistry.

• Sharma, R., et al. (2025). An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. MDPI.

• Gerlach, C., et al. (2020). Optimization of the In Vivo Potency of Pyrazolopyrimidine MALT1 Protease Inhibitors by Reducing Metabolism and Increasing Potency in Whole Blood. PubMed.

• González-Bártulos, M., et al. (2025). Discovery and Optimization of a Novel Series of Pyrazolopyrimidines as Spermine Oxidase Inhibitors. PubMed.

• Lévesque, É., et al. (2025). Access to Pyrazolo[1,5‑a]pyrimidinone Regioisomers from Acylated Meldrum's Acids. PMC.

• Tungen, J. E., & Hansen, T. V. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org.

• McMurry, J. (2018). Amines and Heterocycles.

• TSI Journals. (n.d.). the-chemistry-of-pyrazolopyrimidines-and-their-applications.pdf.

• Organic Chemistry Portal. (n.d.). Synthesis of New Pyrazolo[1,5-a]pyrimidines by Reaction of β,γ-Unsaturated γ-Alkoxy-α-keto Esters with N-Unsubstituted 5-Aminopyrazoles.

• Reyes-Melo, K., et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI.

• NC State University Libraries. (n.d.). 24. Chapter 24 – Amines and Heterocycles Solutions to Problems.

• Li, T., et al. (n.d.). Deaminative chlorination of aminoheterocycles. PMC - NIH.

• Sytnik, K., et al. (2021). 6-(Chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. MDPI.

• Agbo, E. N., et al. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Substitution Reactions of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Welcome to the technical support center for the synthesis and modification of pyrazolo[1,5-a]pyrimidine derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals working with 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol. Here, we will address common challenges and provide in-depth troubleshooting advice to help you minimize side reactions and achieve your desired substitution products with high yield and purity.

The 5-(chloromethyl)-2-methylpyrazolo[1,a]pyrimidin-7-ol scaffold is a valuable building block in medicinal chemistry, offering multiple points for diversification. However, its reactivity profile presents unique challenges. The primary goal is typically a nucleophilic substitution at the 5-(chloromethyl) group. This reaction is often complicated by the ambident nucleophilicity of the pyrimidin-7-ol moiety and the potential for reactions at other sites on the heterocyclic core.

This guide will provide a detailed analysis of the potential side reactions and offer strategies to control the reaction outcome.

Frequently Asked Questions (FAQs)

Q1: I am trying to perform a substitution reaction on the chloromethyl group, but I am getting a mixture of products. What is happening?

A1: The most common reason for a mixture of products is the competing reactivity of the pyrazolo[1,5-a]pyrimidin-7-ol core. The molecule exists in tautomeric forms, the -ol form and the -one form. This allows for alkylation at the oxygen of the hydroxyl group (O-alkylation) or the nitrogen of the pyrimidine ring (N-alkylation), in addition to the desired substitution at the chloromethyl group. The choice of base, solvent, and temperature can significantly influence the regioselectivity of the reaction.

Q2: My reaction is showing low conversion, and I am recovering a lot of starting material. What can I do to improve the yield?

A2: Low conversion can be due to several factors. The nucleophilicity of your incoming group might be insufficient to displace the chloride. You could consider using a more reactive nucleophile or adding a catalyst like sodium iodide to facilitate the reaction via an in-situ Finkelstein reaction. Additionally, the choice of base is critical. A base that is too weak may not sufficiently activate the nucleophile, while a very strong base might lead to decomposition or undesired side reactions. Ensure your solvent is anhydrous, as water can hydrolyze the chloromethyl group.

Q3: I am observing the formation of a high molecular weight byproduct. What could this be?

A3: A common high molecular weight byproduct is a dimer or polymer resulting from the intermolecular reaction of the starting material. The nucleophilic 7-ol of one molecule can attack the electrophilic chloromethyl group of another molecule. This is more likely to occur at higher concentrations and temperatures.

Troubleshooting Guide

Problem 1: Formation of N- and/or O-Alkylated Byproducts

Root Cause: The pyrazolo[1,5-a]pyrimidin-7-ol core is an ambident nucleophile due to keto-enol tautomerism. In the presence of a base, both the oxygen of the 7-ol and the nitrogen at position 4 can be deprotonated, leading to competing nucleophilic attack on another molecule's chloromethyl group or on an external alkylating agent if one is used in a subsequent step.

Solutions:

• Protect the 7-ol group: Before attempting the substitution on the chloromethyl group, protect the hydroxyl group. Common protecting groups for phenols, such as a benzyl ether or a silyl ether, can be employed. This will prevent both O- and N-alkylation of the pyrimidinol ring.

• Optimize the base: The choice of base can significantly influence the N- vs. O-alkylation ratio.

  • For O-alkylation favoring conditions (to be avoided if targeting the chloromethyl group): Harder bases and polar aprotic solvents can favor O-alkylation.

  • For N-alkylation favoring conditions (to be avoided if targeting the chloromethyl group): Softer bases and less polar solvents may favor N-alkylation.

  • To favor substitution at the chloromethyl group: Use a non-nucleophilic, sterically hindered base in a slight excess to neutralize the HCl generated during the substitution. Bases like diisopropylethylamine (DIPEA) or proton sponge are good candidates.

• Control the temperature: Lowering the reaction temperature can often increase the selectivity of the desired reaction by disfavoring the higher activation energy pathways of the side reactions.

Problem 2: Dimerization of the Starting Material

Root Cause: The starting material can act as both a nucleophile (at the 7-ol) and an electrophile (at the 5-chloromethyl group), leading to self-condensation.

Solutions:

• Slow addition of the base/nucleophile: Adding the base or the nucleophile slowly to a dilute solution of the starting material can help to keep the concentration of the reactive species low at any given time, thus minimizing dimerization.

• Use a large excess of the external nucleophile: When reacting with an external nucleophile, using a significant excess (3-5 equivalents) will kinetically favor the desired intermolecular reaction over the dimerization.

Problem 3: Substitution on the Pyrimidine Ring

Root Cause: In some cases, particularly with highly reactive nucleophiles, direct nucleophilic aromatic substitution (SNAr) on the pyrimidine ring can occur, displacing other groups if present, or reacting with activated positions on the ring. While the chloromethyl group is the most likely site for substitution, this possibility should be considered.

Solutions:

• Milder reaction conditions: Employing lower temperatures and less aggressive nucleophiles can help to avoid SNAr reactions, which typically have a higher activation energy.

• Solvent choice: The choice of solvent can influence the reactivity of the nucleophile and the stability of any intermediates. Aprotic polar solvents like DMF or DMSO can enhance the rate of SN2 reactions at the chloromethyl group.

Reaction Pathways Overview

Caption: Desired reaction pathway and potential side reactions.

Recommended Experimental Protocol

This protocol is a general guideline for the substitution of the chloromethyl group with an amine nucleophile. Optimization may be required for different nucleophiles.

Materials:

• 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

• Amine nucleophile (2.2 equivalents)

• Diisopropylethylamine (DIPEA) (1.5 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium Iodide (NaI) (catalytic amount, e.g., 0.1 equivalents)

Procedure:

• To a solution of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (1 equivalent) in anhydrous DMF, add the amine nucleophile (2.2 equivalents) and a catalytic amount of NaI.

• Stir the mixture at room temperature for 10 minutes.

• Add DIPEA (1.5 equivalents) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to stir at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, gentle heating (40-50 °C) may be applied.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Summary of Reaction Parameters

Parameter	Recommendation	Rationale
Solvent	Anhydrous polar aprotic (e.g., DMF, Acetonitrile)	Promotes S_N2 reaction and solubilizes reactants.
Base	Non-nucleophilic, hindered amine (e.g., DIPEA)	Neutralizes HCl without competing in the substitution.
Temperature	Room temperature to mild heating (40-50 °C)	Balances reaction rate with minimizing side reactions.
Nucleophile eq.	1.5 - 3.0 equivalents	Drives the reaction to completion and outcompetes dimerization.
Additives	Catalytic NaI	Facilitates the reaction via in situ formation of the more reactive iodomethyl intermediate.

Concluding Remarks

The substitution of the 5-(chloromethyl) group on 2-methylpyrazolo[1,5-a]pyrimidin-7-ol is a synthetically useful transformation that can be challenging due to the inherent reactivity of the heterocyclic core. A thorough understanding of the potential side reactions, particularly N- and O-alkylation of the pyrimidinol ring, is essential for successful product synthesis. By carefully selecting the reaction conditions, including the base, solvent, and temperature, and by considering the use of a protecting group strategy, researchers can effectively minimize the formation of unwanted byproducts and achieve high yields of the desired substituted products.

This guide provides a starting point for troubleshooting and optimization. We encourage researchers to perform small-scale test reactions to identify the optimal conditions for their specific nucleophile and experimental setup.

References

• El-Sayed, A. A. et al. (2021). Synthesis of Some New Pyrazole Analogs Incorporating Phenylsulfonyl Moiety and Their Antioxidant Activity. Letters in Applied NanoBioScience, 10(3), 2414-2428. [Link]

• Hassan, A. S. et al. (2022). Design, synthesis and antitumor evaluation of novel 5-methylpyrazolo[1,5-a]pyrimidine derivatives as potential c-Met inhibitors. Bioorganic Chemistry, 104, 104356. [Link]

• Kudelko, A. et al. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Pharmaceuticals, 15(8), 949. [Link]

• ResearchGate. (2016). Why n-alkylation is more favorable than o-alkyation? [Link]

• Patel, R. et al. (2012). Regioselective N1-alkylation of 3,4-dihydropyrimidine-2(1H)-ones: screening of their biological activities against Ca(2+)-ATPase. European Journal of Medicinal Chemistry, 54, 223-231. [Link]

Reference Data & Comparative Studies

5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol vs other pyrazolo-pyrimidine building blocks

Welcome to a detailed exploration of pyrazolo[1,5-a]pyrimidine building blocks, a class of heterocyclic compounds that have firmly established themselves as "privileged structures" in modern medicinal chemistry. Their rigid, planar framework and versatile substitution points have made them central to the development of numerous therapeutics, from hypnotics like Zaleplon to advanced kinase inhibitors for oncology.[1][2][3][4]

This guide provides an in-depth comparison of key pyrazolo[1,5-a]pyrimidine synthons, with a special focus on the highly versatile, yet often underutilized, 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol . We will dissect its unique reactivity and compare it objectively with other common building blocks, providing the experimental rationale and detailed protocols necessary for you to make informed decisions in your discovery programs.

The Power of the Pyrazolo[1,5-a]pyrimidine Core

The pyrazolo[1,5-a]pyrimidine scaffold is a fused heterocyclic system that has attracted significant attention due to its broad range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[1][2] Its structure is a cornerstone in the design of protein kinase inhibitors, as the scaffold itself can interact with the hinge region of the ATP binding site, a critical feature for achieving high-affinity binding.[4] The development of drugs targeting cyclin-dependent kinases (CDKs), Pim-1, and Tropomyosin Receptor Kinases (Trks) has heavily featured this core structure.[5][6][7]

Featured Building Block: 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Let's begin with our primary compound of interest. At first glance, 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (henceforth Compound 1 ) presents two key points of reactivity: the C7-hydroxyl group and the C5-chloromethyl group.

• C7-Hydroxyl Group: This phenol-like hydroxyl group is weakly acidic and can be readily alkylated or acylated. More importantly, it can be converted into a triflate (OTf), an excellent leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the introduction of aryl or heteroaryl substituents.

• C5-Chloromethyl Group: This is the star feature of Compound 1. A chloromethyl group is a potent electrophilic handle, primed for S_N2 (nucleophilic substitution) reactions. This allows for the straightforward introduction of a wide variety of nucleophiles—amines, thiols, alcohols, and carbanions—at the C5 position. This is particularly valuable for installing flexible linkers or pharmacophoric groups that extend into solvent-exposed regions of a binding pocket.

The strategic placement of these two functional groups offers a powerful, orthogonal approach to library synthesis. One can first perform a substitution at C5 and then follow up with a cross-coupling at C7, or vice-versa, enabling rapid generation of diverse chemical matter.

Caption: Orthogonal reactivity of Compound 1 at the C5 and C7 positions.

Comparative Analysis: Alternative Pyrazolo[1,5-a]pyrimidine Building Blocks

To fully appreciate the utility of Compound 1 , we must compare it to other common building blocks used in drug discovery. The choice of starting material is a critical decision that dictates the synthetic routes and the chemical space that can be explored.

Feature	Compound 1 (5-(Chloromethyl)-2-methyl...ol)	Alternative A (5,7-Dichloro-2-methyl...)	Alternative B (Ethyl 7-hydroxy-2-methyl...-3-carboxylate)
Primary Reactive Handles	C5-CH₂Cl (S_N2), C7-OH (Coupling)	C7-Cl (S_NAr/Coupling), C5-Cl (S_NAr/Coupling)	C3-COOEt (Amidation), C7-OH (Coupling)
Typical Reactions	Nucleophilic substitution, O-alkylation, Suzuki/Buchwald-Hartwig coupling	Sequential S_NAr or cross-coupling reactions	Amide bond formation, Suzuki/Buchwald-Hartwig coupling
Synthetic Versatility	Excellent. Orthogonal handles allow for sequential, controlled diversification. Ideal for linkers at C5.	High. Allows for dual diversification at C5 and C7. The C7-Cl is generally more reactive than the C5-Cl.[8]	Good. Focuses diversification at C3 (amides) and C7 (aryls). Less facile for C5 modification.
Library Scaffolding	Ideal for creating libraries with flexible side chains at C5 and rigid aryl groups at C7.	Best for libraries with rigid aryl/heteroaryl groups at both C5 and C7.	Suited for libraries exploring amide SAR at C3 and aryl SAR at C7.
Key Advantage	The C5-chloromethyl group is a unique and highly reactive electrophile for introducing diverse nucleophiles.	Direct access to C5/C7 bi-aryl compounds, which are common motifs in kinase inhibitors.	The C3-ester provides a direct handle for creating amides, a crucial functional group for target interaction.
Potential Challenge	Potential for self-reaction or over-alkylation if conditions are not carefully controlled.	Controlling selectivity between the C5 and C7 positions can require careful tuning of reaction conditions.	C-H activation is required for functionalization at C5 or C6, which can be less straightforward.[9]

Field-Proven Insights & Experimental Causality

As a scientist, you don't just follow a protocol; you understand the "why" behind each step. The choice between these building blocks is a strategic one.

• Choose Compound 1 when... your target protein has a deep pocket where a flexible, linker-based substituent at the C5 position could pick up additional interactions. The S_N2 reaction is robust and high-yielding, making it ideal for rapid library generation. The chloromethyl group is significantly more reactive towards nucleophiles than the chloro group directly on the aromatic ring in Alternative A, allowing for milder reaction conditions.

• Choose Alternative A (Dihalo) when... your design strategy calls for rigid, bi-aryl structures, a common feature in ATP-competitive kinase inhibitors.[4][10] The differential reactivity of the C7-Cl over the C5-Cl allows for a stepwise introduction of different aryl groups.[8] This is the go-to scaffold for exploring SAR in the core hinge-binding region.

• Choose Alternative B (Ester) when... you need to install hydrogen-bond donors/acceptors at the C3 position via an amide linkage. This is often critical for anchoring a ligand within a binding site. While C-H functionalization at other positions is possible, it often requires more complex catalytic systems.[9]

Trustworthy Protocols: A Self-Validating System

A protocol is only as good as its reproducibility. The following method for a typical S_N2 reaction with Compound 1 is designed to be self-validating, with explanations for each critical step.

Protocol: Synthesis of 5-(Aminomethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol Derivative

This protocol details the reaction of Compound 1 with a generic primary amine (e.g., benzylamine) as the nucleophile.

Caption: Step-by-step workflow for the nucleophilic substitution on Compound 1.

Methodology:

• Reagents & Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (Compound 1 , 1.0 eq).

  • Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Causality: Potassium carbonate is a mild, inexpensive base crucial for scavenging the HCl that is generated during the reaction. This prevents the protonation of the amine nucleophile, which would render it unreactive, and drives the equilibrium towards the product.

  • Add the primary or secondary amine nucleophile (1.2 eq). Causality: A slight excess of the nucleophile ensures the complete consumption of the electrophilic starting material, maximizing yield.

  • Add anhydrous Dimethylformamide (DMF) to achieve a concentration of ~0.1 M. Causality: DMF is a polar aprotic solvent, ideal for S_N2 reactions. It effectively dissolves the reactants and stabilizes the transition state without interfering with the nucleophile.

• Reaction:

  • Heat the reaction mixture to 60 °C with vigorous stirring. Causality: Moderate heating increases the reaction rate without promoting significant side product formation. The temperature can be adjusted based on the reactivity of the specific nucleophile.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every hour until Compound 1 is fully consumed (typically 2-6 hours). Trustworthiness: This is a critical self-validation step. Do not rely solely on time. Direct observation of the reaction's completion ensures efficiency and prevents unnecessary heating that could lead to degradation.

• Workup and Isolation:

  • Allow the mixture to cool to room temperature.

  • Pour the reaction mixture slowly into a beaker of ice-water. Causality: This "crashing out" procedure precipitates the organic product, as it is typically much less soluble in water than in DMF. The salts (KCl, K₂CO₃) remain in the aqueous phase.

  • Stir for 15 minutes, then collect the resulting solid by vacuum filtration.

  • Wash the solid sequentially with water (to remove residual DMF and salts) and cold diethyl ether (to remove non-polar impurities).

• Purification:

  • Dry the crude solid under vacuum.

  • For many applications, the crude product is of sufficient purity. If required, further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by flash column chromatography on silica gel.

This detailed, rationalized protocol provides a robust and reliable method for leveraging the unique reactivity of Compound 1 , forming the basis for extensive library synthesis and structure-activity relationship (SAR) studies.

Conclusion

While a variety of pyrazolo[1,5-a]pyrimidine building blocks are available to the medicinal chemist, 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol offers a distinct and powerful advantage. Its C5-chloromethyl group provides a highly reactive and specific handle for introducing diverse functionality via robust S_N2 chemistry. This makes it an exceptional tool for exploring chemical space, particularly when flexible side chains are desired. By understanding the comparative reactivity and synthetic utility outlined in this guide, researchers can more effectively strategize the design and synthesis of novel therapeutics based on this privileged scaffold.

References

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A Comparative Guide to the Reactivity of Chloromethyl vs. Bromomethyl Pyrazolo[1,5-a]pyrimidines

Introduction: The Pyrazolo[1,5-a]pyrimidine Scaffold and the Importance of C-alkylation

The pyrazolo[1,5-a]pyrimidine core is a privileged heterocyclic scaffold, forming the structural foundation of numerous compounds in medicinal chemistry and materials science.[1][2][3] Its rigid, planar structure and versatile substitution points make it an attractive starting point for drug discovery, with derivatives showing potent activity as protein kinase inhibitors for cancer therapy, among other applications.[4][5][6][7]

Functionalization of the pyrazolo[1,5-a]pyrimidine ring is key to modulating its biological activity.[8] A common and powerful strategy involves introducing a reactive "handle" that allows for the covalent attachment of various side chains and pharmacophores. The halomethyl group (–CH₂X) is an ideal electrophilic partner for this purpose, enabling facile C-alkylation of a wide range of nucleophiles.

This guide provides an in-depth comparison of the two most common halomethyl derivatives: chloromethyl- and bromomethyl-pyrazolo[1,5-a]pyrimidines. We will explore the fundamental chemical principles governing their reactivity, present a framework for their experimental comparison, and offer detailed protocols to empower researchers in making informed decisions for their synthetic campaigns.

Theoretical Framework: Why the Halogen Matters in Nucleophilic Substitution

The primary reaction pathway for these compounds is the bimolecular nucleophilic substitution (Sₙ2) reaction.[9][10] In this concerted mechanism, a nucleophile attacks the electrophilic methylene carbon, and the halide is simultaneously displaced. The rate and efficiency of this reaction are critically dependent on the identity of the halogen, which functions as the leaving group.

It is a well-established principle of organic chemistry that bromide (Br⁻) is a superior leaving group to chloride (Cl⁻).[11][12] This difference in reactivity stems from two core properties:

• Basicity: A good leaving group must be stable on its own after detaching from the parent molecule. This stability correlates inversely with basicity; weaker bases are better leaving groups.[12][13] Since hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), its conjugate base, bromide, is weaker and therefore more stable than chloride. The established order of leaving group ability for halogens is I⁻ > Br⁻ > Cl⁻ > F⁻.[14]

• Polarizability: The bromide ion is larger and has a more diffuse electron cloud than the chloride ion. This makes it more polarizable, meaning its electron cloud can be more easily distorted to stabilize the partial negative charge that develops in the Sₙ2 transition state.[11]

The electron-withdrawing nature of the pyrazolo[1,5-a]pyrimidine ring system further enhances the electrophilicity of the methylene carbon, making it highly susceptible to nucleophilic attack.[15] This electronic effect amplifies the inherent reactivity difference between the chloro- and bromomethyl derivatives.

Comparative Reactivity: A Quantitative Overview

The superior leaving group ability of bromide translates directly to enhanced reactivity for bromomethyl-pyrazolo[1,5-a]pyrimidines compared to their chloromethyl counterparts. This manifests in several key experimental parameters.

Parameter	Chloromethyl Derivative	Bromomethyl Derivative	Rationale
Reaction Rate	Slower	Faster	Bromide is a better leaving group, lowering the activation energy of the Sₙ2 transition state.[11]
Reaction Time	Longer	Shorter	A faster reaction rate naturally leads to a shorter time required for complete conversion.
Required Temperature	Higher	Lower	Due to the lower activation energy, reactions can often proceed at milder temperatures.
Nucleophile Scope	More limited	Broader	The higher intrinsic reactivity allows for successful reactions with weaker or more sterically hindered nucleophiles.
Stability/Shelf-life	More stable	Less stable	The increased reactivity of the C-Br bond can lead to slower degradation over time or in the presence of trace nucleophiles.

Experimental Design for Head-to-Head Comparison

To empirically validate the theoretical differences in reactivity, a kinetic analysis provides the most definitive data. The following workflow outlines a robust method for comparing the reaction rates of a chloromethyl- and a bromomethyl-pyrazolo[1,5-a]pyrimidine with a chosen nucleophile.

Caption: Workflow for comparative kinetic analysis of halomethyl reactivity.

Detailed Experimental Protocols

The following protocols are generalized and should be adapted based on the specific substitution pattern of the pyrazolo[1,5-a]pyrimidine core and the chosen nucleophile.

Protocol 1: Synthesis of 7-(Bromomethyl)pyrazolo[1,5-a]pyrimidine

This protocol adapts a standard radical bromination for a benzylic-type methyl group.

• Setup: To a solution of 7-methylpyrazolo[1,5-a]pyrimidine (1.0 eq) in a suitable solvent (e.g., carbon tetrachloride or acetonitrile), add N-bromosuccinimide (NBS, 1.1 eq).

• Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or LC-MS. The reaction is often accompanied by irradiation with a UV lamp to facilitate initiation.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Filter off the succinimide byproduct.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the 7-(bromomethyl)pyrazolo[1,5-a]pyrimidine. Note: The corresponding chloromethyl derivative can be synthesized similarly using N-chlorosuccinimide (NCS).

Protocol 2: Comparative Reactivity Study with a Phenolic Nucleophile

This protocol details a parallel reaction setup to compare product formation over time.

• Stock Solutions:

  • Prepare a 0.1 M solution of 7-(chloromethyl)pyrazolo[1,5-a]pyrimidine in anhydrous DMF.

  • Prepare a 0.1 M solution of 7-(bromomethyl)pyrazolo[1,5-a]pyrimidine in anhydrous DMF.

  • Prepare a 0.1 M solution of 4-methoxyphenol (1.0 eq) and potassium carbonate (K₂CO₃, 1.5 eq) in anhydrous DMF.

• Reaction Setup:

  • In "Vial A," add 1.0 mL of the chloromethyl substrate solution.

  • In "Vial B," add 1.0 mL of the bromomethyl substrate solution.

  • Place both vials in a temperature-controlled shaker set to 25°C and allow them to equilibrate.

• Initiation:

  • Simultaneously, add 1.0 mL of the nucleophile stock solution to both Vial A and Vial B. Start a timer immediately.

• Monitoring & Quenching:

  • At specified time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw a 100 µL aliquot from each vial.

  • Immediately quench each aliquot in a separate HPLC vial containing 900 µL of a mobile phase mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Analysis:

  • Analyze the quenched samples by reverse-phase HPLC, monitoring the disappearance of the starting material and the appearance of the ether product.

  • Calculate the percentage conversion at each time point for both reactions to generate comparative reaction profiles.

Caption: Generalized Sₙ2 mechanism for halomethyl substitution.

Conclusion and Practical Recommendations

The evidence, both theoretical and empirical, is unequivocal: bromomethyl-pyrazolo[1,5-a]pyrimidines are significantly more reactive than their chloromethyl analogs in Sₙ2 reactions. This enhanced reactivity makes them the preferred choice for most applications, as they enable faster reactions, milder conditions, and the use of a broader range of nucleophiles.

However, the choice of reagent is not always straightforward. The following considerations should guide the researcher:

• Choose Bromomethyl for:

  • High-throughput synthesis where reaction speed is paramount.

  • Reactions involving weak or sterically demanding nucleophiles.

  • Syntheses where mild reaction conditions are required to preserve sensitive functional groups elsewhere in the molecule.

• Choose Chloromethyl for:

  • Reactions with highly potent nucleophiles where the reactivity of the bromo-derivative may be too high to control, leading to side products.

  • Situations requiring a more stable intermediate with a longer shelf-life.

  • Cost-sensitive, large-scale syntheses where the typically lower price of chlorinating agents may be a factor.

By understanding the fundamental principles of leaving group ability and applying the comparative experimental frameworks described, researchers can harness the full synthetic potential of these valuable heterocyclic intermediates.

References

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• Arias-Gómez, A., Godoy, A., & Portilla, J. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules, 26(9), 2708. [Link]

• Luzzio, F. A., et al. (2007). Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Combinatorial Chemistry, 9(3), 475-486. [Link]

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• Harras, M. F., et al. (2021). Synthesis of a new series of pyrazolo[1,5-a]pyrimidines as CDK2 inhibitors and anti-leukemia. Bioorganic Chemistry, 117, 105431. [Link]

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A Comparative Guide to LC-MS Validation for the Purity Assessment of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a cornerstone of safety and efficacy. For novel heterocyclic compounds such as 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, a potent kinase inhibitor, rigorous analytical validation is not merely a regulatory requirement but a scientific necessity. This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other analytical techniques for purity determination, grounded in the principles of scientific integrity and supported by experimental data. Our focus is to equip researchers, scientists, and drug development professionals with the rationale behind experimental choices, ensuring a self-validating system for purity assessment.

The discussion of the validation of analytical procedures in this guide is directed to the four most common types of analytical procedures: identification tests, quantitative tests for impurities' content, limit tests for the control of impurities, and quantitative tests of the active moiety in samples of drug substance or drug product.[1][2] The validation of these analytical procedures aims to demonstrate their suitability for the intended purpose.[1][2]

The Critical Role of Purity in Drug Development

Purity assessment is a critical aspect of the drug development process, ensuring that the final product is free from harmful impurities and that the dosage is accurate.[3][4] For a compound like 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, which belongs to the pyrazolopyrimidine class of compounds known for their diverse biological activities, even minor impurities could lead to altered pharmacological or toxicological profiles.[5][6] Therefore, the choice of an analytical method for purity determination is a decision of paramount importance.

LC-MS: The Gold Standard for Purity Validation

Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the preferred technique for the purity assessment of small molecules in drug discovery and development.[7] This is due to its unique ability to couple the high-resolution separation power of liquid chromatography with the high sensitivity and specificity of mass spectrometry.[8][9] This combination allows for the detection, identification, and quantification of the main component and any impurities, even at trace levels.[3][4][10]

Causality Behind Experimental Choices in LC-MS Method Development

The development of a robust LC-MS method is a systematic process. For 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, a reversed-phase HPLC method is typically the first choice due to the compound's polarity. The selection of the stationary phase (e.g., C18) and mobile phase composition (e.g., acetonitrile-water gradient with a modifier like formic acid) is critical for achieving optimal separation of the main peak from potential impurities.[11][12]

The mass spectrometer settings, including the ionization source (e.g., Electrospray Ionization - ESI) and analyzer (e.g., Quadrupole or Time-of-Flight), are chosen to maximize the signal of the target analyte while minimizing background noise. ESI is generally suitable for polar compounds like the one .

Experimental Protocol: LC-MS Purity Validation

The validation of the LC-MS method is performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary validation characteristics for analytical procedures.[1][2][13][14][15]

1. Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[1][13] This is demonstrated by separating the main compound from its potential impurities and degradation products. Forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) are conducted to generate these products and prove the method's resolving power.[11]

2. Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[2][13] A series of solutions of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol at different concentrations are prepared and analyzed. The peak area response is then plotted against concentration, and a linear regression analysis is performed. A correlation coefficient (r²) of >0.99 is generally considered acceptable.[16]

3. Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[13][17] This is determined by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) and calculating the percent recovery.

4. Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[13][17] It is assessed at two levels:

• Repeatability (Intra-assay precision): Analyzing a minimum of 6 determinations at 100% of the test concentration or a minimum of 9 determinations covering the specified range (e.g., 3 concentrations with 3 replicates each).[2]
• Intermediate Precision: Assessing the effect of random events on the precision of the analytical procedure by varying factors such as days, analysts, and equipment.[1][2]

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]
• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[13] These are typically determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or by statistical analysis of the calibration curve.

6. Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[13] This provides an indication of its reliability during normal usage. Parameters to be varied include mobile phase composition, pH, flow rate, and column temperature.

Visualization of the LC-MS Validation Workflow

Caption: Workflow for LC-MS method validation of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol purity.

Comparative Analysis with Alternative Techniques

While LC-MS is a powerful tool, it is essential to understand its performance in comparison to other established purity determination methods.[3][4]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique for purity analysis due to its robustness, ease of use, and lower cost compared to LC-MS.[8][10] However, its primary limitation is the requirement that impurities must possess a chromophore to be detected. Furthermore, it does not provide molecular weight information, making impurity identification challenging.[10] While LC-MS can offer better detection of low-level impurities, HPLC-UV may demonstrate better precision at higher concentrations.[3][4][16]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for direct quantification without the need for a reference standard of the same substance.[18][19] It is a non-destructive technique that provides structural information and can quantify all proton-containing molecules in a sample simultaneously.[20][21] This makes it an excellent orthogonal technique to LC-MS for purity confirmation. However, qNMR is generally less sensitive than LC-MS and may not be suitable for detecting trace-level impurities.[18]

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that can be used to determine the purity of highly pure (>98%) crystalline organic compounds.[22][23] The method is based on the principle of melting point depression, where the presence of impurities lowers and broadens the melting peak of a substance.[24][25][26] DSC is a rapid and accurate method for assessing the total molar purity of eutectic impurities.[23][24] However, it is not suitable for amorphous compounds, compounds that decompose upon melting, or for identifying individual impurities.[22][23]

Data Presentation: Comparison of Purity Analysis Techniques

Parameter	LC-MS	HPLC-UV	qNMR	DSC
Specificity	Very High (Mass-based)	Moderate to High	High (Structure-based)	Low (Non-specific)
Sensitivity	Very High (ppb-ppt)	High (ppm)	Moderate (µg-mg)	Low (requires >98% purity)
Quantification	Relative (Area %) or Absolute (with std)	Relative (Area %) or Absolute (with std)	Absolute (Primary method)	Absolute (for total eutectic impurities)
Impurity ID	Yes (MS fragmentation)	No	Yes (Structural elucidation)	No
Sample Throughput	High	High	Low to Moderate	Moderate
Cost	High	Moderate	High	Moderate
Orthogonality	N/A	High	Very High	Very High

Decision-Making Framework for Purity Analysis

The choice of the most appropriate technique depends on the stage of drug development and the specific question being addressed.

Caption: Decision tree for selecting a purity analysis method.

Conclusion and Recommendations

For the comprehensive purity validation of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, a validated LC-MS method stands as the most robust and informative single technique. It provides the necessary specificity, sensitivity, and impurity identification capabilities required for regulatory submissions and to ensure product quality.

However, a multi-faceted approach employing orthogonal techniques provides the highest level of confidence. We recommend the following strategy:

• Primary Purity Determination: Utilize a fully validated LC-MS method as the primary tool for routine purity testing and impurity profiling.

• Orthogonal Confirmation: For reference standard characterization and in-depth purity confirmation, employ qNMR as an orthogonal method. This provides an independent, absolute measure of purity and corroborates the LC-MS findings.

• Bulk Property Assessment: For crystalline batches of the API, DSC can be a valuable and rapid tool to confirm high purity and assess the overall level of eutectic impurities.

By integrating these techniques, researchers and drug developers can establish a self-validating system for purity assessment that is scientifically sound, compliant with regulatory expectations, and ultimately contributes to the development of safe and effective medicines.

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• ICH Q2(R1) Analytical Procedures Guide | PDF | Detection Limit | Verification And Validation. (n.d.). Retrieved from [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works - ResolveMass Laboratories Inc. (2025, December 29). Retrieved from [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay | Journal of Medicinal Chemistry - ACS Publications. (2014, October 8). Retrieved from [Link]

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A Researcher's Guide to Benchmarking 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol Derivatives in Enzyme Inhibition Assays

For researchers and drug development professionals, the pyrazolo[1,5-a]pyrimidine scaffold represents a privileged structure in medicinal chemistry, demonstrating a wide spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.[1] This guide provides an in-depth technical comparison for benchmarking derivatives of 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol in enzyme inhibition assays, with a particular focus on protein kinases, a prominent target for this class of compounds.[2][3]

The core structure, 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol, often serves as a key intermediate in the synthesis of more complex derivatives.[4] The chloromethyl group provides a reactive handle for introducing diverse functionalities, allowing for the exploration of structure-activity relationships (SAR) and the optimization of inhibitory potency and selectivity.[2]

The Central Role of Protein Kinases as Targets

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[3] Pyrazolo[1,5-a]pyrimidines have emerged as potent inhibitors of various protein kinases, acting as ATP-competitive or allosteric inhibitors.[2] Their structural similarity to adenine allows them to mimic ATP and bind to the kinase active site.[5] This guide will use protein kinases as the primary example for outlining a robust benchmarking strategy.

Designing a Rigorous Benchmarking Cascade

A successful benchmarking program for novel inhibitors requires a multi-tiered approach, starting with broad screening and progressing to more detailed mechanistic studies.

Caption: A typical workflow for benchmarking novel enzyme inhibitors.

Part 1: Foundational Enzyme Inhibition Assays

The initial step involves determining the half-maximal inhibitory concentration (IC50), a quantitative measure of the inhibitor's potency. A variety of assay formats are available, each with its own advantages and limitations.[6][7]

Commonly Employed Kinase Assay Platforms:

• Luminescence-Based Assays (e.g., ADP-Glo™): These assays quantify kinase activity by measuring the amount of ADP produced, which is then converted to ATP, driving a luciferase-luciferin reaction.[8] They are highly sensitive, amenable to high-throughput screening (HTS), and avoid the use of radioactive materials.[8]

• Fluorescence-Based Assays (e.g., TR-FRET): Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays utilize a fluorescently labeled substrate and a phospho-specific antibody.[7] Phosphorylation of the substrate brings the donor and acceptor fluorophores into proximity, generating a FRET signal. This homogeneous assay format is well-suited for HTS.[7]

• Radiometric Assays: Considered the "gold standard," these assays directly measure the incorporation of a radiolabeled phosphate (from [γ-³²P]ATP or [γ-³³P]ATP) into a substrate.[6][9] While highly sensitive and direct, they require specialized handling and disposal of radioactive materials.[9]

Experimental Protocol: A Generic Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

This protocol outlines the general steps for determining the IC50 of a pyrazolo[1,5-a]pyrimidine derivative against a specific protein kinase.

Materials:

• Purified protein kinase

• Kinase-specific substrate (peptide or protein)

• ATP

• Kinase reaction buffer (typically contains Tris-HCl, MgCl₂, DTT, and BSA)

• Test compounds (5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol derivatives) dissolved in DMSO

• Positive control inhibitor (e.g., a known inhibitor for the target kinase)

• Negative control (DMSO vehicle)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well assay plates

• Multichannel pipettes or automated liquid handler

• Plate reader capable of measuring luminescence

Procedure:

• Compound Plating:

  • Prepare serial dilutions of the test compounds and the positive control inhibitor in DMSO. A common starting concentration is 10 mM, with 1:3 serial dilutions.

  • Dispense a small volume (e.g., 1 µL) of each compound dilution into the wells of the 384-well plate. Include wells for the negative control (DMSO only).

• Kinase Reaction:

  • Prepare a kinase/substrate master mix in the kinase reaction buffer. The optimal concentrations of the kinase and substrate should be determined empirically beforehand.

  • Add the kinase/substrate master mix to each well containing the compounds.

  • Prepare an ATP solution in the kinase reaction buffer. The concentration should be at or near the Km of the kinase for ATP to ensure sensitive detection of ATP-competitive inhibitors.

  • Initiate the kinase reaction by adding the ATP solution to all wells.

  • Incubate the plate at the optimal temperature (e.g., 30°C) for the predetermined reaction time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate as per the manufacturer's instructions (e.g., 40 minutes at room temperature).

  • Add the Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate as per the manufacturer's instructions (e.g., 30 minutes at room temperature).

• Data Acquisition and Analysis:

  • Measure the luminescence signal using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the positive and negative controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for a luminescence-based kinase inhibition assay.

Part 2: Comparative Analysis of Derivatives

The true power of this scaffold lies in the ability to modulate its properties through chemical modification. A comparative analysis of a series of derivatives can provide valuable insights into the SAR.

Hypothetical Comparative Data:

Below is a hypothetical dataset for a series of 5-substituted-2-methylpyrazolo[1,5-a]pyrimidin-7-ol derivatives tested against a hypothetical kinase, "Kinase X."

Compound ID	R-Group at C5	IC50 (nM) against Kinase X
1 (Parent)	-CH₂Cl	5,200
2	-CH₂-N(CH₃)₂	850
3	-CH₂-morpholine	450
4	-CH₂-(4-fluorophenyl)	150
5	-CH₂-(3-pyridyl)	95

Analysis of Hypothetical Data:

• The parent compound 1 with the chloromethyl group shows weak activity.

• Replacing the chlorine with small amine groups (compounds 2 and 3 ) improves potency, with the bulkier morpholine ring being more favorable. This suggests a potential hydrogen bond acceptor or a favorable steric interaction in the binding pocket.

• The introduction of aromatic rings (compounds 4 and 5 ) significantly enhances potency. The electron-withdrawing fluorine in compound 4 and the nitrogen in the pyridine ring of compound 5 may engage in specific interactions with the kinase active site, such as hydrogen bonding or π-π stacking.[10]

Part 3: Delving Deeper - Selectivity and Mechanism of Action

Potency is only one piece of the puzzle. A desirable inhibitor should also be selective for its intended target to minimize off-target effects.[2]

Kinase Selectivity Profiling:

Lead compounds should be screened against a panel of other kinases. This can be done in-house or through commercial services. The results are often represented as a selectivity score or a "kinome map," providing a visual representation of the compound's selectivity profile. A highly selective compound will inhibit only a few kinases, while a promiscuous inhibitor will show activity against many.

Mechanism of Inhibition Studies:

To understand how the inhibitors work, it is crucial to determine their mechanism of inhibition (e.g., ATP-competitive, non-competitive, or uncompetitive). This is typically done through enzyme kinetics studies. By measuring the initial reaction rates at various substrate (ATP) and inhibitor concentrations, a Lineweaver-Burk or Michaelis-Menten plot can be generated. The pattern of changes in Km and Vmax in the presence of the inhibitor reveals its mechanism of action. For pyrazolo[1,5-a]pyrimidines, an ATP-competitive mechanism is often observed.[2]

Conclusion

The 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol scaffold is a versatile starting point for the development of potent and selective enzyme inhibitors. A systematic benchmarking approach, beginning with robust IC50 determination and progressing to selectivity profiling and mechanistic studies, is essential for identifying promising lead candidates. By carefully designing and executing these experiments, researchers can effectively navigate the complex landscape of drug discovery and unlock the full therapeutic potential of this important class of molecules.

References

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• Terungwa, T. et al. (2025).
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• Various Authors. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters.
• Abdulrahman A. et al. (2024).
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• Various Authors. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• Various Authors. (n.d.). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC.
• Various Authors. (n.d.). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PMC - NIH.
• Various Authors. (n.d.). Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors.
• Various Authors. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4- d ]pyrimidine scaffold. RSC Medicinal Chemistry.
• Various Authors. (n.d.). PROTEIN KINASE C ASSAY KITS PROTOCOL. Thermo Fisher Scientific.

• Various Authors. (n.d.). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][2][11]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. PMC.

• Various Authors. (2023). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. MDPI.
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• Various Authors. (2021). a]pyrimidine, Pyrazolo[5,1-b]quinazoline and Imidazo[1,2- b]pyrazole Derivatives Incorporating Phenylsulfonyl Moiety. Journal of the Brazilian Chemical Society.
• Various Authors. (2024). A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica.
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A Comprehensive Comparison Guide: 7-Amino vs. 7-Hydroxy Pyrazolo[1,5-a]pyrimidine Derivatives in Drug Discovery

The pyrazolo[1,5-a]pyrimidine core is widely recognized as a "privileged scaffold" in medicinal chemistry due to its rigid, planar framework that effectively mimics purine structures[1]. However, the pharmacological trajectory of this scaffold is heavily dictated by the substitution at the C7 position.

This guide provides an objective, data-driven comparison of 7-amino and 7-hydroxy (7-ol) pyrazolo[1,5-a]pyrimidine derivatives. By analyzing their mechanistic divergence, comparative biological activities, and experimental workflows, researchers can make informed decisions when designing targeted therapeutics.

Mechanistic Divergence: The Role of the C7 Position

The choice between an amino (-NH₂) and a hydroxy (-OH) group at the C7 position fundamentally alters the molecule's electronic distribution, hydrogen-bonding capacity, and tautomeric stability.

The 7-Amino Advantage: Precision Kinase Anchoring

For 7-amino derivatives, the exocyclic amine acts as a robust and stable hydrogen bond donor. When targeting the ATP-binding pocket of receptor tyrosine kinases (e.g., VEGFR, PDGFR) or cyclin-dependent kinases (CDKs), this -NH₂ group interacts directly with the backbone carbonyls of the kinase hinge region. This precise anchoring mechanism is the primary reason 7-amino derivatives frequently exhibit sub-nanomolar to low-nanomolar IC₅₀ values in kinase profiling assays[2].

The 7-Hydroxy Shift: Tautomerism and Modulated Polarity

Conversely, 7-hydroxy (7-ol) derivatives undergo keto-enol tautomerism, often favoring the 7-oxo form in physiological environments. This tautomerization shifts the electronic density of the bicyclic ring, weakening its ability to serve as a precise H-bond donor in kinase pockets. However, this modulated polarity enhances their utility in other therapeutic areas. While the 7-hydroxy substitution can decrease certain antibacterial activities by 5-6 fold compared to amino derivatives, specific 7-hydroxy analogs demonstrate targeted efficacy against bacterial biofilms and unique antitumor profiles (e.g., against HepG2 liver carcinoma cells)[3][4].

Divergent binding mechanisms of C7-substituted pyrazolo[1,5-a]pyrimidines.

Comparative Biological Activity Data

The following table summarizes the quantitative performance of 7-amino and 7-hydroxy derivatives across various biological targets, highlighting the structure-activity relationship (SAR) divergence.

Derivative Type	C7 Substituent	Primary Target / Assay	Biological Activity	Mechanistic Role
7-Amino	-NH₂	VEGFR / PDGFR (Kinases)	IC₅₀ < 10 nM	Strong H-bond donor anchoring at the kinase hinge region[2].
7-Amino	-NH₂	CK2 (Kinase)	IC₅₀ 1.5 - 10 µM	ATP-competitive binding; enhanced by C2 hydrophobic groups[5].
7-Hydroxy	-OH (⇌ =O)	S. aureus Biofilm	MIC 1-2 µg/mL	Modulated polarity aids in membrane interaction/disruption[4].
7-Hydroxy	-OH (⇌ =O)	HepG2 (Liver Carcinoma)	Potent Cytotoxicity	Purine antimetabolite mimicry; alters cellular proliferation[3].

(Note: In direct head-to-head antibacterial assays, replacing an amino group with a hydroxy group generally decreases broad-spectrum activity by 5-6 times, making 7-amino the superior choice for generalized antimicrobial design[4].)

Experimental Methodologies

To ensure scientific integrity, the protocols used to evaluate these derivatives must be self-validating. Below are the field-proven methodologies for synthesizing and evaluating these compounds.

Protocol A: Synthesis and Tautomeric Validation

Causality Insight: Before biological screening, it is critical to confirm the tautomeric state of the 7-hydroxy derivative. If the compound exists predominantly in the 7-oxo state, its binding geometry will fundamentally differ from the 7-amino analog.

• Cyclocondensation: React 3,5-diaminopyrazole with the appropriate ethyl cyanocinnamate derivative in absolute ethanol, utilizing a catalytic amount of piperidine[4].

• Reflux & Isolation: Reflux the mixture for 6-8 hours. Cool to room temperature, filter the precipitated solid, and recrystallize from ethanol to obtain the pure C7 derivative.

• Self-Validating NMR Analysis: Dissolve the product in DMSO-d₆ and perform ¹H-NMR.

  • For 7-Amino: Validate the structure by identifying a distinct, broad singlet integrating to 2 protons (typically around δ 9.12 ppm) corresponding to the -NH₂ group[3].

  • For 7-Hydroxy: Assess the ratio of -OH (enol) vs -NH (keto) protons to determine the dominant tautomer in the assay solvent.

Protocol B: High-Throughput Kinase Profiling (TR-FRET)

Causality Insight: Pyrazolo[1,5-a]pyrimidines are highly conjugated aromatic systems that frequently exhibit autofluorescence. Standard colorimetric or direct fluorescence assays are prone to false positives. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a time delay before measurement, allowing short-lived background autofluorescence to decay, ensuring that the measured signal is strictly from the kinase binding event.

• Reagent Preparation: Prepare the target kinase enzyme (e.g., VEGFR), a biotinylated peptide substrate, and ATP in a standard kinase buffer (e.g., HEPES pH 7.5, MgCl₂, DTT).

• Compound Titration: Perform a 10-point, 1:3 serial dilution of the 7-amino and 7-hydroxy compounds in 100% DMSO. Transfer to a 384-well assay plate.

• Incubation: Add the enzyme and substrate to the compounds. Incubate for 15 minutes at room temperature to allow equilibrium binding. Initiate the reaction by adding ATP.

• Detection: Stop the reaction using EDTA. Add a Europium (Eu)-labeled anti-phospho antibody and Streptavidin-Allophycocyanin (APC).

• Self-Validating Readout: Measure the TR-FRET signal (ratio of 665 nm / 615 nm). Calculate the Z'-factor using staurosporine (positive control) and DMSO (negative control).

  • Validation Rule: A Z'-factor > 0.5 confirms assay robustness. Calculate the IC₅₀ using a 4-parameter logistic curve fit.

Self-validating TR-FRET screening workflow for kinase inhibitors.

Conclusion

The selection between a 7-amino and a 7-hydroxy pyrazolo[1,5-a]pyrimidine derivative should be strictly dictated by the target class. For oncology and kinase-driven pathologies, the 7-amino substitution is vastly superior due to its reliable H-bond donor profile in the ATP-binding pocket. Conversely, the 7-hydroxy substitution offers a unique pathway for developing antibacterial agents and specific antimetabolite-like antitumor compounds, provided that its tautomeric behavior is carefully controlled and validated during the screening process.

References

• Frey, R. R., et al. "7-Aminopyrazolo[1,5-a]pyrimidines as Potent Multitargeted Receptor Tyrosine Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications." acs.org. 2

• "Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC." nih.gov. 1

• "Antibiofilm and Anti-Quorum-Sensing Activities of Novel Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives..." mdpi.com.4

• "Synthesis and antitumor activity of some new pyrazolo[1,5-a] pyrimidines." rhhz.net. 3

• Urakov, G. V., et al. "6-(Tetrazol-5-yl)-7-aminoazolo[1,5-a]pyrimidines as Novel Potent CK2 Inhibitors - PMC." nih.gov. 5

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• 5. 6-(Tetrazol-5-yl)-7-aminoazolo[1,5-a]pyrimidines as Novel Potent CK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

cytotoxicity comparison of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol across different cell lines

An In-Depth Technical Guide to the Comparative Cytotoxicity of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol Across Diverse Cell Lines

Introduction: The Therapeutic Potential and Toxicological Considerations of Pyrazolo[1,5-a]pyrimidines

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[1][2] Many compounds from this class function as potent protein kinase inhibitors, targeting key regulators of cellular signaling pathways that are often dysregulated in cancer.[3][4] Specifically, various pyrazolo[1,5-a]pyrimidine derivatives have been shown to inhibit cyclin-dependent kinases (CDKs), EGFR, B-Raf, and MEK, leading to cell cycle arrest and apoptosis in cancer cells.[3][5][6]

Given this promising background, novel derivatives such as 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (CMP7O) are of significant interest for drug discovery programs. However, a critical step in the preclinical evaluation of any new compound is a thorough assessment of its cytotoxic profile. It is not sufficient to demonstrate efficacy against cancer cells; a viable drug candidate must also exhibit a favorable therapeutic window, meaning it should be significantly more toxic to cancer cells than to healthy, non-malignant cells. This guide provides the experimental framework to establish this crucial selectivity.

Experimental Design: A Multi-faceted Approach to Cytotoxicity Assessment

To obtain a comprehensive understanding of CMP7O's cytotoxic effects, a panel of well-characterized human cell lines should be employed. This panel should include representatives of different cancer types and, critically, a non-transformed cell line to assess off-target toxicity.

Recommended Cell Lines

• Cancer Cell Lines:

  • HCT-116 (Colon Carcinoma): A widely used model for colorectal cancer.[5][6]

  • MDA-MB-231 (Breast Adenocarcinoma): A model for triple-negative breast cancer.[5]

  • HepG2 (Hepatocellular Carcinoma): Represents liver cancer and is also used in toxicity studies due to the liver's role in metabolism.[7][8]

  • A549 (Lung Carcinoma): A common model for non-small cell lung cancer.[9][10]

• Normal (Non-Malignant) Cell Line:

  • WI-38 or hTERT-immortalized fibroblasts: These human fibroblast cell lines are frequently used as a control to determine the selectivity of cytotoxic compounds.[5][7]

Core Experimental Workflow

The assessment of cytotoxicity is not a single measurement but a multi-assay approach to build a complete picture of the compound's effect on cell health. The workflow should encompass the evaluation of cell viability, membrane integrity, and the mechanism of cell death.

Caption: Overall experimental workflow for assessing the cytotoxicity of a test compound.

Detailed Experimental Protocols

The following protocols are synthesized from established methodologies and provide a robust starting point for experimentation.[11][12][13]

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells as an indicator of their viability.[11][14] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[11]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of CMP7O in culture medium. Replace the existing medium with 100 µL of medium containing the desired concentrations of the compound. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[11][15]

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[15]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization.[15] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 650 nm can be used to subtract background absorbance.[16]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay quantifies the release of lactate dehydrogenase, a stable cytosolic enzyme, into the culture medium upon plasma membrane damage, which is a hallmark of necrosis.[12][17]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Prepare triplicate wells for three control groups: (1) untreated cells (spontaneous LDH release), (2) cells treated with the test compound, and (3) cells treated with a lysis buffer (maximum LDH release).[12][18]

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at ~500 x g for 5 minutes.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[19]

• Reagent Addition: Add 50 µL of the LDH assay reaction mixture to each well.[19]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[18]

• Absorbance Reading: Add 50 µL of stop solution if required by the kit and measure the absorbance at 490 nm.[12][18]

• Calculation: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100

Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[13][20] During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[13][20] Propidium iodide (PI) is a fluorescent nuclear stain that can only enter cells with compromised membranes, thus identifying late apoptotic and necrotic cells.

Protocol:

• Cell Seeding and Treatment: Seed 1 x 10⁶ cells in T25 flasks and treat with CMP7O for the desired time.[20]

• Cell Harvesting: Collect both floating and adherent cells. Trypsinize the adherent cells and combine them with the supernatant from the same flask.

• Washing: Wash the cells twice with cold PBS by centrifuging at ~500 x g for 5 minutes.[20]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of ~1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution.[9]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[9]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Data Presentation and Interpretation

Quantitative data from cytotoxicity assays should be meticulously organized to allow for clear interpretation and comparison across different cell lines and compound concentrations.

Summarizing Cytotoxicity Data

The half-maximal inhibitory concentration (IC₅₀) is a key parameter derived from dose-response curves. It represents the concentration of a drug that is required for 50% inhibition in vitro.

Cell Line	Type	IC₅₀ of CMP7O (µM)	Selectivity Index (SI)*
HCT-116	Colon Cancer	[Experimental Value]	[Calculated Value]
MDA-MB-231	Breast Cancer	[Experimental Value]	[Calculated Value]
HepG2	Liver Cancer	[Experimental Value]	[Calculated Value]
A549	Lung Cancer	[Experimental Value]	[Calculated Value]
WI-38	Normal Fibroblast	[Experimental Value]	N/A

*Selectivity Index (SI) is calculated as the IC₅₀ value in a normal cell line divided by the IC₅₀ value in a cancer cell line. A higher SI value indicates greater selectivity for cancer cells.[9]

Hypothesized Mechanism of Action and Signaling Pathway

Based on the literature for the pyrazolo[1,5-a]pyrimidine scaffold, a plausible mechanism of action for CMP7O is the inhibition of protein kinases crucial for cell cycle progression and survival.[3] For instance, inhibition of a cyclin-dependent kinase (CDK) could lead to cell cycle arrest at the G1/S or G2/M checkpoint, ultimately inducing apoptosis.

Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway by CMP7O.

Discussion and Future Directions

The experimental framework outlined in this guide will generate critical data to answer key questions about the cytotoxic profile of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol:

• Potency: What is the concentration range over which CMP7O exhibits cytotoxic effects in different cancer cell lines?

• Selectivity: Does CMP7O demonstrate a significantly higher potency against cancer cells compared to normal cells, as indicated by the Selectivity Index? A high SI is a desirable characteristic for a potential therapeutic agent.

• Mechanism of Cell Death: Does CMP7O induce cell death primarily through apoptosis or necrosis? The Annexin V/PI assay will be crucial in elucidating this. An apoptotic mechanism is generally preferred for anti-cancer drugs as it is less likely to cause inflammation.

Should CMP7O exhibit potent and selective cytotoxicity, further investigations would be warranted. These could include cell cycle analysis to pinpoint the phase of arrest, Western blotting to confirm the inhibition of specific kinase targets, and ultimately, in vivo studies in animal models to assess anti-tumor efficacy and systemic toxicity.

Conclusion

A systematic and multi-assay comparison of the cytotoxicity of novel compounds like 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is a cornerstone of modern drug discovery.[21] By employing a diverse panel of cell lines and utilizing robust assays for cell viability, membrane integrity, and apoptosis, researchers can build a comprehensive profile of a compound's therapeutic potential and its safety window. This guide provides the necessary scientific rationale and detailed protocols to conduct such an evaluation, ensuring that the data generated is both reliable and translatable to further preclinical development.

References

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

• Crouch, S. P., et al. (1993). The use of ATP bioluminescence as a measure of cell proliferation and cytotoxicity. Journal of immunological methods, 160(1), 81-88.

• El-Gamal, M. I., et al. (2023). New pyrazolo[1,5-a]pyrimidine derivatives as potential CDK2 inhibitors and apoptosis-driven antiproliferative agents. Bioorganic Chemistry, 131, 106303. [Link]

• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6). [Link]

• Agbo, E. N., et al. (2023). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 14(10), 1856-1877. [Link]

• El-Gamal, M. I., et al. (2023). New pyrazolo[1,5-a]pyrimidine derivatives as potential CDK2 inhibitors and apoptosis-driven antiproliferative agents. PubMed. [Link]

• Nobre, M. (2023, May 6). Re: What cell line should I choose for citotoxicity assays?. ResearchGate. [Link]

• Chan, G. K., et al. (2013). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. Journal of visualized experiments: JoVE, (72), e50380. [Link]

• Ghorab, M. M., et al. (2019). Synthesis, In Vitro Antimicrobial and Cytotoxic Activities of Some New Pyrazolo[1,5-a]pyrimidine Derivatives. Molecules, 24(6), 1098. [Link]

• Cell Biologics Inc. (n.d.). Lactate Dehydrogenase (LDH) Assay. Retrieved from [Link]

• Hassan, A. S., et al. (2024). In vitro biological studies and computational prediction-based analyses of pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances, 14(13), 9183-9202. [Link]

• BPS Bioscience. (n.d.). Cell Cytotoxicity Screening & Profiling Services. Retrieved from [Link]

• Various Authors. (2021, April 12). Could anybody recommend the normal cells or cell lines for cytotoxicity test?. ResearchGate. [Link]

• Kőhidai, L. (2017). Role of Cytotoxicity Experiments in Pharmaceutical Development. IntechOpen. [Link]

• Aslantürk, Ö. S. (2025, February 19). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen. [Link]

• Huang, R., et al. (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. bioRxiv. [Link]

• Test Labs. (2025, April 23). Cytotoxicity Testing: Everything You Need to Know. Retrieved from [Link]

• Brown, J. A., et al. (2018). Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. Cancers, 10(10), 346. [Link]

• Ouf, S. A., et al. (2020). Synthesis, cytotoxicity of some pyrazoles and pyrazolo[1,5-a]pyrimidines bearing benzothiazole moiety and investigation of their mechanism of action. Bioorganic chemistry, 102, 104053. [Link]

• de Souza, M. V. N., et al. (2020). Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. ACS omega, 5(3), 1369-1378. [Link]

• Singh, S., et al. (2023). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 28(14), 5431. [Link]

• NextSDS. (n.d.). 5-(chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7(4H)-one. Retrieved from [Link]

• Portilla, J., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances, 10(28), 16421-16431. [Link]

• NextSDS. (n.d.). 5-(chloromethyl)-2,3-dimethylpyrazolo[1,5-a]pyrimidin-7-ol. Retrieved from [Link]

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Safety & Regulatory Compliance

5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol proper disposal procedures

An authoritative guide to the safe handling, deactivation, and disposal of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol .

As a highly functionalized heterocyclic building block, this compound is frequently utilized in medicinal chemistry for the synthesis of kinase inhibitors (e.g., Pim-1, Flt-3)[1]. However, the very reactivity that makes it synthetically valuable also renders it a severe occupational hazard. This guide provides drug development professionals with the mechanistic rationale and step-by-step operational protocols required to manage this chemical safely.

Chemical Hazard Profiling & Mechanistic Causality

To handle a chemical safely, one must understand the causality behind its reactivity. The hazard profile of 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is entirely dictated by its chloromethyl (–CH₂Cl) moiety .

The Mechanism of Toxicity: Chloromethyl groups are potent electrophiles. The adjacent electron-withdrawing pyrazolo-pyrimidine ring system activates the carbon-chlorine bond, making it highly susceptible to bimolecular nucleophilic substitution (Sₙ2). In a biological environment, nucleophiles—specifically the N7 position of guanine residues in DNA or the sulfhydryl groups of cellular proteins—will readily attack this electrophilic carbon, displacing the chloride leaving group[2]. This covalent alkylation causes DNA fragmentation and cross-linking, classifying the compound as a direct-acting alkylating agent, a severe irritant, and a suspected mutagen[3].

Table 1: Physicochemical and Hazard Summary

Property / Hazard	Specification / Classification	Operational Implication
Chemical Class	Halogenated Heterocycle / Alkylating Agent	Requires stringent segregation from strong nucleophiles and bases.
Primary Hazard	Toxic, Irritant, Suspected Mutagen	Must be handled exclusively inside a certified Class II Type B2 fume hood.
Reactivity	High (Sₙ2 Electrophile)	Readily reacts with moisture, amines, and thiols.
Waste Classification	Toxic Organic Solid / Halogenated Waste	Cannot be disposed of in standard trash or down laboratory drains[4].

Laboratory Deactivation (Quenching) Workflow

Because of its high reactivity, it is an operational best practice to chemically deactivate (quench) residual amounts of the compound before it enters the central hazardous waste stream. By intentionally reacting the compound with an excess of an inexpensive nucleophile, you destroy the hazardous chloromethyl group, converting it into a benign derivative[1].

Caption: Mechanistic pathway of chloromethyl toxicity vs. laboratory quenching.

Step-by-Step Quenching Protocol for Reaction Residues:

Perform all steps in a fume hood wearing double nitrile gloves, a lab coat, and safety goggles.

• Solubilization: Dissolve the residual 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol in a compatible, polar aprotic solvent (e.g., THF or DMF).

• Nucleophilic Addition: Slowly add a 10-fold molar excess of concentrated aqueous ammonia (NH₄OH) or a primary amine solution (e.g., ethanolamine) to the flask.

• Agitation: Stir the mixture at room temperature for 2 to 4 hours. The ammonia acts as a nucleophile, displacing the chloride to form a stable, non-alkylating aminomethyl-pyrazolo[1,5-a]pyrimidine derivative.

• Verification: (Optional but recommended for large scales) Spot the mixture on a TLC plate against a standard of the starting material to ensure complete consumption of the chloromethyl compound.

• Transfer to Waste: Once deactivated, the resulting solution can be safely transferred to the standard liquid waste carboy.

Standard Operating Procedure (SOP) for Waste Disposal

For bulk disposal, expired stock, or contaminated consumables where quenching is not feasible, strict adherence to Resource Conservation and Recovery Act (RCRA) guidelines (or local equivalent) is mandatory[5].

Caption: Decision matrix for the segregation and disposal of chloromethyl waste.

Protocol for Solid Waste (Powders, Contaminated Consumables)

• Primary Containment: Place all contaminated weigh boats, pipette tips, and empty reagent vials into a puncture-resistant, sealable polyethylene bag or a dedicated solid waste pail.

• Secondary Containment: Place the primary bag into a secondary hazardous waste bin lined with a heavy-duty bag.

• Labeling: Affix a hazardous waste tag. List the chemical name explicitly: "5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol (Toxic Alkylating Agent)". Do not use abbreviations.

• Storage Limits: Store in a designated Satellite Accumulation Area (SAA) for no longer than 90 days before requesting Environmental Health and Safety (EHS) pickup[4].

Protocol for Liquid Waste (Reaction Mixtures, HPLC Fractions)

• Segregation: Because the compound contains a chlorine atom, any unquenched liquid mixtures must be routed to the Halogenated Organic Waste stream. Mixing this with non-halogenated waste violates environmental disposal regulations and complicates incineration.

• Containment: Pour the waste into a high-density polyethylene (HDPE) carboy. Ensure the carboy is kept closed with a vented cap when not actively adding waste to prevent the buildup of volatile fumes.

• Compatibility Check: Ensure the waste carboy does not contain strong oxidizing acids (e.g., Nitric acid), as mixing organic heterocycles with oxidizers can cause exothermic degradation or explosion[5].

Spill Response & Decontamination

In the event of a localized spill inside the fume hood:

• Isolate: Immediately halt work. Alert nearby personnel.

• Don PPE: Ensure you are wearing fresh double nitrile gloves. Alkylating agents can permeate thin nitrile over time; double-gloving provides a fail-safe.

• Containment (Solid Spill): Lightly mist the spilled powder with a compatible solvent (like isopropanol) to prevent aerosolization. Do not sweep dry powder.

• Absorption: Wipe up the dampened powder using absorbent lab wipes.

• Decontamination: Wash the affected surface with a 5% aqueous ammonia solution or a dilute sodium hydroxide/ethanol mixture to chemically degrade any microscopic residue left on the benchtop.

• Disposal: Place all used wipes and contaminated gloves into the Solid Hazardous Waste container as detailed in Section 3.

References

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. National Center for Biotechnology Information (NIH/PMC). Available at:[Link]

• Evolution of Nitrogen-Based Alkylating Anticancer Agents. MDPI. Available at:[Link]

• HEALTH EFFECTS - Toxicological Profile for Bis(Chloromethyl)Ether (BCME). National Center for Biotechnology Information (NIH). Available at:[Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste. University of California, San Diego (UCSD). Available at:[Link]

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Personal protective equipment for handling 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

Comprehensive Safety and Handling Guide: 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol

A Senior Application Scientist's Guide to Safe Handling, Personal Protective Equipment, and Disposal for a Novel Heterocyclic Compound

Author's Note: As a novel research chemical, a specific Safety Data Sheet (SDS) for 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol is not publicly available. Therefore, this guide is built upon a conservative risk assessment based on the compound's structural motifs and functional groups. The foundational principle when handling any chemical with unknown hazards is to treat it as potentially hazardous until experimental data can prove otherwise.[1] This guide provides a robust framework for ensuring personnel safety and procedural integrity.

Inferred Hazard Assessment: Deconstructing the Molecule

The potential risks associated with 5-(Chloromethyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-ol are inferred from its constituent parts. This analysis informs every subsequent recommendation for handling and protection.

• Pyrazolo[1,5-a]pyrimidine Core: This heterocyclic scaffold is a cornerstone in medicinal chemistry, frequently appearing in compounds designed to be biologically active, such as protein kinase inhibitors.[2][3][4] While this is valuable for drug development, it implies that the molecule could have potent, and potentially off-target, biological effects. Challenges in using these compounds can include toxicity and off-target effects.[3][4]

• Chloromethyl (-CH2Cl) Group: This is the most significant structural alert. Chloromethylated compounds are often reactive alkylating agents. Such reactivity is linked to severe health risks:

  • Corrosivity: They can cause severe chemical burns to skin and eyes upon contact.[5][6][7][8]

  • Irritation: Vapors and mists can be extremely irritating to the respiratory tract, potentially leading to pulmonary edema in cases of high exposure.[5][9][10]

  • Carcinogenicity: Some chloromethyl ethers are classified as known human carcinogens.[5][11] While the carcinogenicity of this specific compound is unknown, the presence of the chloromethyl group demands extreme caution.

• Halogenated Organic Compound: As a chlorinated molecule, this compound falls into a chemical class that requires specific handling and disposal procedures.[9] Improper disposal can lead to environmental harm, and many halogenated compounds carry their own toxicity profiles.[9]

Table 1: Summary of Potential Hazards and Rationale

Structural Feature	Potential Hazard	Rationale and Causality
Chloromethyl Group	Corrosive, Irritant, Potential Carcinogen/Mutagen	Alkylating agents can react with biological macromolecules. This reactivity can lead to cell damage (burns, irritation) and DNA modification (carcinogenicity).[5][6][10]
Pyrazolo[1,5-a]pyrimidine	Biologically Potent, Potential Toxicant	This scaffold is common in kinase inhibitors, designed to interact with specific cellular machinery.[3][12] Unintended interactions can lead to toxicity.
Halogenated Organic	Respiratory Irritant, Environmental Hazard	Halogenated compounds can have varying toxicities and require dedicated disposal streams, often via regulated incineration, to prevent environmental release.[9][13]

The Hierarchy of Controls: Safety Beyond PPE

Personal Protective Equipment (PPE) is the final line of defense. Before relying on PPE, more effective engineering and administrative controls must be implemented.

• Engineering Controls: The most critical engineering control is the mandatory use of a certified Chemical Fume Hood for all manipulations of this compound.[1] This includes weighing, transfers, and preparing solutions. The fume hood's exhaust ventilation is essential to prevent inhalation of any potentially harmful vapors or dust.[7][14]

• Administrative Controls:

  • Designated Area: All work with this compound should be restricted to a clearly marked "Designated Area" within the laboratory.[1]

  • Standard Operating Procedure (SOP): A detailed, written SOP for handling this compound must be developed and approved by the institution's Environmental Health & Safety (EHS) department. All personnel must be trained on this SOP before beginning work.

  • Minimization: Purchase and use the smallest quantity of the chemical necessary for the experiment to reduce the amount of waste generated.[15]

Personal Protective Equipment (PPE) Protocol

Given the inferred hazards, a comprehensive PPE protocol is required. Using inadequate PPE is a critical failure point; therefore, the following standards are mandatory.

Table 2: PPE Requirements by Laboratory Task

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage/Transport (Closed Container)	ANSI Z87.1 Safety Glasses[1][16]	Single Pair Nitrile Gloves	Flame-Resistant Lab Coat	Not Required
Weighing Solid / Preparing Solutions	Chemical Splash Goggles & Face Shield[16][17]	Double Nitrile Gloves or Silver Shield under Nitrile Gloves[16][17]	Flame-Resistant Lab Coat, buttoned, with sleeves over inner gloves	Not Required (Inside Fume Hood)
Performing Reactions / Workup	Chemical Splash Goggles & Face Shield[16][17]	Double Nitrile Gloves or Silver Shield under Nitrile Gloves[16][17]	Flame-Resistant Lab Coat, buttoned, with sleeves over inner gloves	Not Required (Inside Fume Hood)
Spill Cleanup	Chemical Splash Goggles & Face Shield[8]	Heavy-duty Neoprene or Nitrile Gloves over inner gloves	Chemical-Resistant Apron over Lab Coat	Consult EHS; may require a respirator[18]

Step-by-Step PPE Selection and Use

A. Eye and Face Protection:

• Minimum Requirement: ANSI Z87.1-compliant safety glasses are the absolute minimum for being present in the lab.[16]

• Active Handling: When handling the compound in any open container, chemical splash goggles are mandatory .[17] Goggles provide a 360-degree seal around the eyes, protecting from splashes that can get around the edges of safety glasses.

• High-Risk Operations: During any task with a significant splash or spray hazard (e.g., transferring solutions, filtering), a face shield must be worn over the chemical splash goggles .[16][18] The face shield protects the entire face from direct contact.

B. Skin and Body Protection:

• Attire: Long pants and fully enclosed shoes are required at all times in the laboratory.[16]

• Lab Coat: A flame-resistant lab coat is required.[17] It must be kept fully buttoned, with the sleeves down.

• Apron: For large-volume work or during spill cleanup, a chemical-resistant apron should be worn over the lab coat.

C. Hand Protection: Due to the lack of specific chemical resistance data, a robust double-gloving technique is essential.

• For Compounds of Unknown Toxicity: The most protective method involves wearing a flexible laminate glove (e.g., Silver Shield or 4H) as the inner layer.[17] These gloves offer resistance to a very broad range of chemicals.

• Outer Glove: Wear a standard pair of nitrile or neoprene gloves over the inner glove.[18] The outer glove provides physical protection and can be removed and replaced immediately if contamination is suspected, preserving the integrity of the inner glove.

• Inspection and Removal: Always inspect gloves for tears or holes before use. Change gloves immediately after any known contact with the chemical.[16] Remove gloves using a technique that avoids touching the outer contaminated surface with bare skin.

Caption: PPE selection process based on the handling task.

Operational and Disposal Plans

Handling and Storage Protocol

• Receiving: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: The container must be clearly labeled with the chemical name, any appropriate hazard pictograms (e.g., corrosive, health hazard), and marked as "Hazardous - Handle with Extreme Caution".[1]

• Storage: Store the compound in a cool, dry, well-ventilated area, away from incompatible materials like strong oxidizing agents. The container must be kept in clearly labeled, leak-proof secondary containment.[1]

• Weighing: All weighing of the solid material must be performed inside a chemical fume hood. Use anti-static weigh boats or paper and clean up any residual powder immediately with a dampened cloth (which then becomes hazardous waste).

Waste Disposal Plan

This compound must be disposed of as halogenated organic waste .[13] Cross-contamination of waste streams is a costly and serious compliance issue.[15]

• Waste Collection:

  • Liquid Waste: Collect all solutions containing this compound in a dedicated, properly labeled hazardous waste container for halogenated organic liquids.[19]

  • Solid Waste: Collect all contaminated solids (gloves, weigh paper, silica gel, etc.) in a separate, clearly labeled container for solid halogenated organic waste.

• Container Management:

  • Keep waste containers closed at all times, except when adding waste.

  • Never fill a waste container more than 90% full.

  • Label the waste container with a hazardous waste tag as soon as the first drop of waste is added. List all chemical components and their approximate concentrations.[19]

• Decontamination of Empty Containers:

  • An empty container that held this compound is still considered hazardous waste.

  • The container must be triple-rinsed with a suitable solvent (e.g., acetone, ethanol).[20]

  • Crucially, this rinseate must be collected and disposed of as halogenated organic liquid waste. [20]

  • Only after triple-rinsing can the defaced container (all labels removed or blacked out) be disposed of as regular trash.[20]

Caption: Decision workflow for proper waste segregation.

Emergency Procedures

Spill:

• Inside Fume Hood: If a small spill occurs inside the fume hood, absorb it with a chemical spill kit absorbent. Place all contaminated materials in the solid halogenated waste container.

• Outside Fume Hood: Evacuate the immediate area. Alert laboratory personnel and your supervisor. Contact your institution's EHS emergency line immediately. Do not attempt to clean it up yourself unless you are trained and equipped to do so.

Personal Exposure:

• Skin Contact: Immediately go to the nearest safety shower and rinse the affected area for at least 15 minutes.[8] Remove contaminated clothing while under the shower. Seek immediate medical attention.

• Eye Contact: Immediately go to an eyewash station and flush the eyes for at least 15 minutes, holding the eyelids open.[6][8] Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If symptoms like coughing, shortness of breath, or irritation occur, seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

References

• Novel Chemicals with Unknown Hazards SOP . University of Nevada, Reno. [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• Chemical Hazard PPE & How to Protect Workers From Poisons . DuraLabel. [Link]

• Hazardous Waste Segregation . Bucknell University. [Link]

• Personal Protective Equipment in Chemistry . Dartmouth College Environmental Health and Safety. [Link]

• Personal Protective Equipment Requirements for Laboratories . University of Maryland Environmental Health and Safety. [Link]

• Hazardous Waste Reduction . University of California, Santa Barbara Environmental Health and Safety. [Link]

• Hazard Summary: Chloromethyl Methyl Ether . New Jersey Department of Health. [Link]

• Guidelines for Segregating and Combining Chemical Wastes into Containers . University of Pennsylvania Environmental Health and Radiation Safety. [Link]

• Hazardous Waste and Disposal . American Chemical Society. [Link]

• Background Material: Chloromethyl Methyl Ether As Federal Hazardous Air Pollutant . California Air Resources Board. [Link]

• Hazard Summary: Chloromethylchloroformate . New Jersey Department of Health. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold . National Center for Biotechnology Information. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment . Royal Society of Chemistry. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment . National Center for Biotechnology Information. [Link]

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives . MDPI. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors . National Center for Biotechnology Information. [Link]

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